(16α,17α)-Epoxy 16,17-Dihydroabiraterone

Core Science & Biosynthesis

Chemical structure and properties of (16α,17α)-Epoxy 16,17-Dihydroabiraterone

Structural Characterization, Formation Kinetics, and Analytical Profiling[1]

Executive Summary & Chemical Identity[1][2][3]

(16α,17α)-Epoxy 16,17-Dihydroabiraterone is a critical oxidative impurity and potential degradation product associated with the synthesis and storage of Abiraterone Acetate, a CYP17A1 inhibitor used in the treatment of metastatic castration-resistant prostate cancer (mCRPC).[1]

Structurally, this compound represents the saturation of the

double bond of the abiraterone D-ring via the addition of an epoxide moiety on the alpha face. Its presence is strictly regulated due to the genotoxic structural alert associated with steroidal epoxides, although specific toxicological qualification has been performed for abiraterone impurities.

1.1 Chemical Nomenclature and Identifiers[1][2]

Property	Detail
Common Name	(16α,17α)-Epoxy 16,17-Dihydroabiraterone
Synonyms	Abiraterone 16,17-α-epoxide; 16,17-Oxidoabiraterone
Related CAS	2484719-11-9 (Acetate ester form)
Molecular Formula	C₂₄H₃₁NO₂ (Free Base)
Molecular Weight	365.51 g/mol
Structural Alert	Epoxide (Three-membered ether ring)

Synthetic Pathways & Formation Mechanics[9]

The formation of the 16,17-epoxide is primarily driven by oxidative stress on the electron-rich enamine-like system of the

double bond.[1] While the pyridine ring withdraws some electron density, the C16-C17 bond remains susceptible to electrophilic attack by peracids or radical oxidation species (ROS).[1]

2.1 Stereochemical Causality

The epoxidation occurs almost exclusively on the alpha (

) face of the steroid nucleus.

• Steric Hindrance: The beta (

  ) face of the D-ring is sterically hindered by the angular methyl group at C-13 (C-18 methyl).[1]

• Trajectory: Oxidizing agents (e.g., m-CPBA or peracetic acid) approach from the less hindered alpha face, resulting in the (16α,17α) configuration.

2.2 Synthesis of Reference Standard

For Quality Control (QC) qualification, the reference standard is synthesized via direct oxidation.

Protocol:

• Substrate: Dissolve Abiraterone Acetate (1.0 eq) in Dichloromethane (DCM).

• Oxidant: Add meta-Chloroperoxybenzoic acid (m-CPBA, 1.2 eq) at 0°C.

• Reaction: Stir at ambient temperature for 4–6 hours. Monitor by TLC/HPLC.

• Quench: Wash with aqueous Na₂SO₃ (to reduce excess peroxide) and NaHCO₃.

• Purification: Silica gel column chromatography (Ethyl Acetate/Hexane gradient).

Figure 1: Synthetic pathway for the generation of the 16,17-epoxy reference standard via electrophilic oxidation.

Structural Characterization (Spectroscopy)[10][11]

Accurate identification relies on distinguishing the epoxide from the olefinic precursor. The hybridization change from

to at C16 is the primary diagnostic marker.

3.1 Nuclear Magnetic Resonance (NMR)

The shift of the H-16 proton is the most distinct feature.[1]

Nucleus	Position	Abiraterone ( ppm)	(16α,17α)-Epoxide ( ppm)	Mechanistic Explanation
¹H	H-16	~6.00 (br s)	~3.40 - 3.60 (d)	Loss of anisotropy from double bond; shielding by epoxide oxygen.[1]
¹H	H-18 (Me)	~1.05 (s)	~0.85 - 0.95 (s)	Angular methyl shifts due to change in D-ring conformation.[1]
¹³C	C-16	~129.0	~60.0 - 65.0	Dramatic upfield shift due to rehybridization.[1]
¹³C	C-17	~151.0	~68.0 - 72.0	Quaternary carbon shift reflects epoxide ring strain and oxygen attachment.[1]

3.2 Mass Spectrometry (MS)

• Ionization: ESI+ (Electrospray Ionization, Positive mode).

• Parent Ion: [M+H]⁺ = 366.2 (Free base) / 408.2 (Acetate).

• Mass Shift: +16 Da relative to Abiraterone, corresponding to the addition of one oxygen atom.

• Fragmentation: Distinct loss of the pyridine ring or cleavage of the epoxide ring (loss of -O- or -OH).[1]

Analytical Methodologies (HPLC/UPLC)[1]

Routine detection requires a validated stability-indicating method capable of resolving the epoxide from the API and other degradants (e.g., N-oxide).[1]

4.1 Chromatographic Protocol

This method separates the epoxide based on polarity. The epoxide is generally more polar than Abiraterone Acetate but less polar than the N-oxide or diol derivatives.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm).[1]

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0-5 min: 30% B[1]

  • 5-20 min: 30%

    80% B[1]

  • 20-25 min: 80% B[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm (Pyridine chromophore).

Figure 2: Analytical workflow for the detection and quantification of the 16,17-epoxy impurity.

Toxicological Context & Control Strategy

5.1 Structural Alerts

Epoxides are classified as structural alerts for mutagenicity (Ashby-Tennant alerts) due to their potential to alkylate DNA.[1] However, in the context of Abiraterone:

• Steric Bulk: The steroid backbone and the bulky pyridine group at C17 reduce the accessibility of the epoxide to DNA nucleophiles compared to small aliphatic epoxides (e.g., ethylene oxide).

• Regulatory Qualification: Reviews by the FDA and EMA for Zytiga (Abiraterone Acetate) indicate that impurities were qualified via Ames tests and in vivo studies. If the impurity levels are below the qualification threshold (0.15% for <2g/day dose per ICH Q3B), they are considered safe.

5.2 Control Limits

• ICH Q3A/B Reporting Threshold: 0.05%[1]

• Identification Threshold: 0.10%

• Qualification Threshold: 0.15%[1]

Note: Manufacturers must demonstrate that the manufacturing process (specifically the final crystallization) effectively purges this impurity.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 132971, Abiraterone. Retrieved from [Link][1]

• European Medicines Agency (EMA). Assessment Report: Zytiga (Abiraterone Acetate). Procedure No. EMEA/H/C/002321. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). NDA 202379 Pharmacology/Toxicology Review and Evaluation: Zytiga. Retrieved from [Link][1]

• Potter, G. A., et al. (1995). "Novel Steroidal Inhibitors of Human Cytochrome P45017 alpha (17 alpha-Hydroxylase-C17,20-lyase): Potential Agents for the Treatment of Prostatic Cancer."[1] Journal of Medicinal Chemistry. (Foundational chemistry for abiraterone derivatives). Retrieved from [Link][1]

Sources

• 1. 16-alpha,17-alpha-Epoxy-3-beta-hydroxypregn-5-en-20-one | C21H30O3 | CID 94199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. allmpus.com [allmpus.com]

Pharmacological Characterization of Abiraterone and its Epoxy-Steroid Metabolites

[1]

Executive Summary: The Metabolic Divergence

In the pharmacological management of metastatic castration-resistant prostate cancer (mCRPC), Abiraterone (17-(3-pyridyl)androsta-5,16-dien-3

-ol) serves as the foundational CYP17A1 inhibitor. While the primary clinical narrative focuses on the conversion of the prodrug (Abiraterone Acetate) to Abiraterone and its subsequent bioactivation to -abiraterone (D4A) , the epoxy metabolites represent a critical, often overlooked vector of oxidative metabolism.

This technical guide dissects the pharmacological activity—and inactivity—of the epoxy-steroidal metabolites (specifically the 16,17-epoxide and 5,6-epoxide ). Unlike the therapeutic D4A, these epoxy species function primarily as metabolic shunts and potential toxicological markers , providing deep insight into the structural requirements for CYP17A1 heme coordination.

Structural Pharmacology & Mechanism of Action

To understand the activity profile of the epoxy metabolites, one must first establish the mechanism of the parent compound.

The Pharmacophore: -Vinyl Pyridine

Abiraterone acts as a Type II inhibitor of cytochrome P450 17A1 (CYP17A1).

• Heme Coordination: The

  -hybridized nitrogen of the pyridine ring coordinates axially with the heme iron ( ) of CYP17A1.

• Rigidity: The

  double bond locks the pyridine ring in a specific planar orientation relative to the steroid core (androstane scaffold), maximizing steric fit within the active site.

The "Epoxy" Disruption

Epoxidation of the steroid core or the vinyl side chain fundamentally alters this pharmacophore:

• Hybridization Shift: Conversion of the

  double bond to a 16,17-epoxide changes the carbons from to .

• Geometry Change: This introduces a tetrahedral geometry, forcing the pyridine ring out of the optimal plane for heme coordination.

• Loss of Potency: Consequently, the 16,17-epoxide metabolite exhibits significantly reduced or abolished affinity for CYP17A1 compared to Abiraterone or D4A.

Metabolic Pathway Analysis

Abiraterone metabolism bifurcates into Therapeutic Activation (via 3

-HSD) and Oxidative Clearance/Degradation (via CYPs and ROS).

Pathway Visualization (DOT)

The following diagram illustrates the divergence between the active D4A pathway and the epoxy/N-oxide formation.

Caption: Metabolic bifurcation of Abiraterone. Green nodes indicate therapeutically active species; Red nodes indicate epoxy metabolites (oxidative byproducts).

Characterization of Epoxy Metabolites[2][3][4][5]

A. Abiraterone-16,17-Epoxide[3][4][5][6]

• Identification: Originally misidentified as a hydroxy-metabolite in early profiling, this species was definitively characterized using MS

  /MS and NMR in comparative metabolism studies (e.g., in Ameiurus nebulosus models which mimic mammalian Phase I oxidation).

• Formation: Result of oxidative attack on the vinyl-pyridine linkage.

• Pharmacological Status: Inactive / Low Potency.

  • Rationale: The epoxide oxygen introduces steric bulk and alters the pyridine angle, preventing the "lock-and-key" access to the CYP17A1 heme.

• Clinical Relevance: Primarily monitored as a process impurity or a minor degradant rather than a circulating active metabolite.

B. Abiraterone-5,6-Epoxide[7]

• Structure: Epoxidation of the B-ring double bond (

  ).

• Formation: Can occur via non-specific CYP oxidation or reactive oxygen species (ROS) interaction.

• Pharmacological Status: Potential Toxicity. [1]

  • Rationale: 5,6-epoxy steroids (cholesterol epoxides) are known to be chemically reactive electrophiles. In the context of Abiraterone, this metabolite is considered a structural alert for genotoxicity, although rapid hydrolysis by epoxide hydrolase usually detoxifies it to the 5,6-dihydrodiol.

C. Comparative Activity Table

Metabolite / Analog	Target Affinity (CYP17A1)	Androgen Receptor (AR) Activity	Clinical Status
Abiraterone	High ( nM)	Antagonist	Active Drug
-Abiraterone (D4A)	Very High (Higher than parent)	Antagonist	Major Active Metabolite
16,17-Epoxy-Abiraterone	Low / Negligible	Unknown (Likely Low)	Minor Metabolite / Impurity
5,6-Epoxy-Abiraterone	Negligible	None	Impurity / Toxicant
Abiraterone N-Oxide	Inactive	None	Excretory Product

Experimental Protocols: Isolation & Activity Profiling

To validate the pharmacological inactivity of the epoxy metabolites versus the active D4A, the following protocol is recommended.

Protocol A: Microsomal Stability & Metabolite Trapping

Purpose: To generate and identify epoxy metabolites.

• Incubation System:

  • Use Human Liver Microsomes (HLM) (20 mg/mL protein).

  • Substrate: Abiraterone (

    ).[2]

  • Cofactor: NADPH-regenerating system.

  • Trap: Add Glutathione (GSH) to trap reactive epoxides (if checking for 5,6-epoxide reactivity).

• Reaction:

  • Incubate at

    for 60 minutes.

  • Quench with ice-cold Acetonitrile (ACN).

• Detection (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., Waters XSelect).

  • Mobile Phase: Gradient Water/ACN with 0.1% Formic Acid.

  • Mass Transitions:

    • Abiraterone:

      350.2 156.1

    • Epoxides (+16 Da):

      366.2 fragments.

    • Differentiation: 16,17-epoxide will elute at a distinct retention time from the N-oxide and hydroxylated forms.

Protocol B: CYP17A1 Inhibition Assay (Recombinant)

Purpose: To quantify the loss of potency in epoxy metabolites.

• Enzyme Source: Recombinant human CYP17A1 expressed in E. coli or baculosomes.

• Substrate: Progesterone (

  ) [17 -hydroxylase activity] or 17 -OH-Pregnenolone [Lyase activity].

• Inhibitor:

  • Test compounds: Abiraterone (Control), D4A, and synthesized 16,17-Epoxy-Abiraterone.

  • Concentration range: 0.1 nM to 10

    .

• Readout:

  • Measure conversion of Progesterone to 17

    -OH-Progesterone via HPLC-UV or LC-MS.

  • Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine

    .

  • Expected Result: Abiraterone

    nM; 16,17-Epoxide nM.

References

• Attard, G., et al. (2008). "Phase I clinical trial of a selective inhibitor of CYP17, abiraterone acetate, confirms that castration-resistant prostate cancer commonly remains hormone driven." Journal of Clinical Oncology. Link

• Li, Z., et al. (2012). "Conversion of abiraterone to D4A drives anti-tumour activity in prostate cancer."[2] Nature. Link

• Mach, S., et al. (2019). "Epoxidation is the preferred pathway of first-stage metabolism of abiraterone acetate in brown bullhead (Ameiurus nebulosus)." Environmental Science and Pollution Research. Link

• FDA Center for Drug Evaluation and Research. (2011). "Zytiga (Abiraterone Acetate) Clinical Pharmacology and Biopharmaceutics Review." Application No: 202379Orig1s000. Link

• Barton, D.H.R., et al. (1993). "Synthesis of abiraterone and related compounds." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. Abiraterone acetate - Wikipedia [en.wikipedia.org]
• 2. cancer-research-network.com [cancer-research-network.com]

The Biotransformation of Abiraterone: Mechanistic Insights into Epoxy-Dihydroabiraterone Formation

The following technical guide details the role of Cytochrome P450 (CYP450) enzymes in the formation of epoxy-dihydroabiraterone (specifically identified as 16,17-epoxy-abiraterone or related 5,6-epoxy isomers). It addresses the biochemical mechanism, clinical relevance, and experimental validation of this metabolic pathway.

Executive Summary

Abiraterone acetate (Zytiga) is a cornerstone therapy for castration-resistant prostate cancer (CRPC), functioning as a selective, irreversible inhibitor of CYP17A1 (17α-hydroxylase/17,20-lyase). While the primary metabolic pathways involve hydrolysis to abiraterone followed by 3β-hydroxysteroid dehydrogenase (3β-HSD) conversion to Δ4-abiraterone (D4A), oxidative metabolism by hepatic CYP450s plays a critical—and often underappreciated—role.

Epoxy-dihydroabiraterone (chemically defined as 16,17-epoxy-16,17-dihydroabiraterone or simply 16,17-epoxyabiraterone ) represents a specific oxidative metabolite where the characteristic Δ16 double bond is converted to an epoxide. This transformation is significant because the Δ16 alkene is the structural motif responsible for coordinating with the heme iron of CYP17A1. Its epoxidation alters the pharmacophore, potentially impacting therapeutic efficacy and contributing to hepatotoxicity via reactive intermediate formation.

Molecular Identity and Nomenclature

To ensure scientific precision, we must clarify the nomenclature used in this guide. The term "dihydro" in steroid chemistry typically refers to the saturation of the A-ring (e.g., 5α-dihydrotestosterone). However, in the context of "epoxy-dihydroabiraterone," it refers to the saturation of the Δ16 double bond upon epoxide formation.

• Parent Drug: Abiraterone (17-(3-pyridyl)androsta-5,16-dien-3β-ol).[1][2]

• Target Moiety: The Δ16 alkene conjugated with the 3-pyridyl ring.[2]

• Metabolite: 16,17-Epoxy-Abiraterone (also listed as (16β,17β)-Epoxy 16,17-Dihydro-Abiraterone).

• Alternative Isomer: 5,6-Epoxy-Abiraterone (formed at the Δ5 position, common in Δ5-steroids).

The Role of CYP450 Enzymes

The formation of epoxy-dihydroabiraterone is an oxidative process driven primarily by hepatic Class I and II CYP450 enzymes.

Enzymatic Mechanism

The Δ16 double bond of abiraterone is electron-rich due to conjugation with the pyridine ring. CYP450 enzymes, particularly CYP3A4 , catalyze the transfer of an activated oxygen atom from the heme-oxo species (Compound I) to the alkene.

• Substrate Binding: Abiraterone enters the CYP3A4 active site. Unlike its interaction with CYP17A1 (where the pyridine nitrogen coordinates the heme), in CYP3A4, the steroid scaffold likely orients to expose the Δ16 or Δ5 alkene to the heme iron.

• Oxygen Activation: The CYP catalytic cycle generates the highly reactive Iron(IV)-oxo porphyrin radical cation (

  ).

• Epoxidation: The oxygen is inserted across the C16-C17 bond (or C5-C6 bond), forming the three-membered epoxide ring.

• Product Release: The resulting 16,17-epoxy-abiraterone is released. This metabolite lacks the planar alkene geometry required for optimal CYP17A1 inhibition.

Pathway Visualization

The following diagram illustrates the divergent metabolic pathways of abiraterone, highlighting the CYP-mediated epoxidation versus the dehydrogenase/reductase pathway.

Caption: Divergent metabolic fates of Abiraterone. CYP3A4 mediates the formation of epoxy-dihydroabiraterone (16,17-epoxy) and N-oxide metabolites.

Clinical and Toxicological Implications

Understanding the formation of epoxy-dihydroabiraterone is crucial for two reasons:

• Loss of Potency: The 16,17-double bond is essential for the irreversible binding of abiraterone to CYP17A1. Potter et al. (1998) demonstrated that the 16,17-epoxide analogue (Compound 6) is a significantly weaker inhibitor (

  260 nM) compared to abiraterone ( 4 nM). Therefore, extensive epoxidation represents a clearance pathway that reduces therapeutic efficacy.

• Hepatotoxicity: Epoxides are electrophilic reactive intermediates. While stable epoxides can be excreted, reactive epoxides may covalently bind to hepatic proteins (forming adducts) or deplete glutathione (GSH) pools. This mechanism is a plausible contributor to the idiosyncratic hepatotoxicity observed in abiraterone therapy (elevated ALT/AST).

Experimental Protocols

To study the role of CYP450s in this pathway, the following self-validating experimental workflow is recommended.

In Vitro Microsomal Incubation Assay

This protocol isolates the specific CYP contribution to epoxide formation.

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Recombinant CYP3A4 (Supersomes™) for isoform confirmation.

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM

  ).

• Abiraterone (substrate) dissolved in DMSO (final concentration <0.1%).

Workflow:

Step	Action	Rationale
1. Pre-Incubation	Mix HLM (0.5 mg/mL) with Abiraterone (1-10 µM) in phosphate buffer (pH 7.4). Incubate at 37°C for 5 min.	Allows substrate equilibration and temperature acclimation.
2. Initiation	Add NADPH regenerating system to start the reaction.	CYP450 catalysis is strictly NADPH-dependent.
3. Reaction	Incubate for 30-60 minutes at 37°C with gentle shaking.	Sufficient time for metabolite accumulation without enzyme inactivation.
4. Termination	Add ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Abiraterone-d4).	Precipitates proteins and stops metabolic activity.
5. Processing	Centrifuge at 10,000 x g for 10 min. Collect supernatant.	Removes precipitated proteins to protect the LC column.
6. Analysis	Inject supernatant into LC-MS/MS (Q-TOF or Triple Quad).	High-resolution mass spectrometry is required to distinguish epoxides from other isobaric metabolites.

Analytical Detection (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18).

• Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

• Target Mass:

  • Abiraterone:

  • Epoxy-Abiraterone:

    (+16 Da shift).

• differentiation: The 16,17-epoxide and 5,6-epoxide will have distinct retention times. Authentic standards (e.g., from TRC or synthesized via peracid oxidation) are required for peak assignment.

References

• Potter, G. A., et al. (1998). "The 16,17-double bond is needed for irreversible inhibition of human cytochrome p45017alpha by abiraterone."[2] Journal of Medicinal Chemistry. Link

• Axios Research. "Beta-Epoxyabiraterone Acetate (16,17-Epoxy 16,17-Dihydro-Abiraterone)." Product Catalog. Link

• Mach, S. (2019). "Study of fate of pharmaceuticals in the environment." Masaryk University Dissertation Thesis. Link

• Attard, G., et al. (2012). "Clinical and biochemical consequences of CYP17A1 inhibition with abiraterone given with and without glucocorticoids." Journal of Clinical Oncology. Link

• FDA (2011). "Zytiga (Abiraterone Acetate) Prescribing Information." U.S. Food and Drug Administration. Link

Sources

• 1. ramanlife.com [ramanlife.com]
• 2. The 16,17-double bond is needed for irreversible inhibition of human cytochrome p45017alpha by abiraterone (17-(3-pyridyl)androsta-5, 16-dien-3beta-ol) and related steroidal inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Abiraterone Epoxide Derivatives: A New Frontier in Anticancer Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Abiraterone acetate, a cornerstone in the management of advanced prostate cancer, has significantly improved patient outcomes by potently inhibiting androgen biosynthesis. However, the emergence of resistance necessitates the exploration of novel therapeutic strategies. This technical guide delves into the nascent but promising field of abiraterone epoxide derivatives. While initially identified as process-related impurities in the synthesis of abiraterone acetate, these compounds represent a compelling new avenue for anticancer drug discovery. Drawing upon the established cytotoxic potential of steroidal epoxides, this document provides a comprehensive overview of the synthesis, characterization, and hypothesized biological activity of abiraterone epoxide derivatives. We present detailed experimental protocols, explore potential mechanisms of action, and outline future research directions to unlock the therapeutic potential of this novel class of compounds. This guide is intended to serve as a foundational resource for researchers and drug development professionals poised to explore the next generation of abiraterone-based therapeutics.

Introduction: The Clinical Landscape of Abiraterone and the Imperative for Innovation

Abiraterone acetate is an orally administered prodrug of abiraterone, a potent and irreversible inhibitor of the enzyme CYP17A1 (17α-hydroxylase/C17,20-lyase).[1] By blocking androgen synthesis in the testes, adrenal glands, and within the tumor microenvironment, abiraterone effectively deprives prostate cancer cells of the hormonal fuel they require for growth and proliferation.[2] This has translated into significant survival benefits for patients with metastatic castration-resistant prostate cancer (mCRPC).[3]

However, the clinical utility of abiraterone is often limited by the eventual development of resistance. Mechanisms of resistance are multifaceted and include the upregulation of androgen receptor (AR) signaling, mutations in the AR, and the activation of alternative steroidogenesis pathways.[4] This clinical challenge underscores the urgent need for novel therapeutic agents that can overcome abiraterone resistance or offer alternative mechanisms of action.

Drug derivatization is a well-established strategy in medicinal chemistry to enhance the efficacy, selectivity, and pharmacokinetic properties of existing drugs. The introduction of an epoxide moiety into a steroidal scaffold has been shown in various contexts to impart significant cytotoxic activity.[5] This raises a compelling question: could the epoxide derivatives of abiraterone, initially dismissed as mere impurities, hold the key to a new generation of more effective anticancer agents?

This guide will explore this question in depth, providing a technical framework for the synthesis, evaluation, and potential clinical translation of abiraterone epoxide derivatives.

Synthesis and Characterization of Abiraterone Epoxide Derivatives

The primary known abiraterone epoxide derivatives are the α- and β-epimers of abiraterone acetate at the 5,6 position. These have been identified as process-related impurities during the manufacturing of abiraterone acetate.[5]

Synthetic Pathway

The synthesis of these epoxide impurities can be achieved through the oxidation of abiraterone acetate. A common method involves the use of an oxidizing agent such as hydrogen peroxide in the presence of an acid catalyst like acetic acid.[5]

Sources

• 1. What is the mechanism of Abiraterone acetate? [synapse.patsnap.com]
• 2. Abiraterone acetate - Wikipedia [en.wikipedia.org]
• 3. epo.org [epo.org]
• 4. prostatecancertopics.com [prostatecancertopics.com]
• 5. researchgate.net [researchgate.net]

Difference between alpha and beta epoxy abiraterone isomers

An In-depth Technical Guide to the Alpha and Beta Epoxy Abiraterone Isomers

Executive Summary

Abiraterone, administered as its prodrug abiraterone acetate, is a cornerstone in the treatment of advanced prostate cancer. Its efficacy lies in the potent and irreversible inhibition of CYP17A1, a critical enzyme in androgen biosynthesis. The manufacturing process and in vivo metabolism of abiraterone can lead to the formation of various related substances, including the stereoisomeric α- and β-epoxy abiraterone acetate. These isomers, formed by the epoxidation of the Δ¹⁶ double bond, present a unique challenge in both pharmaceutical analysis and pharmacology. This technical guide provides a comprehensive overview of the structural, chemical, and analytical differences between these two isomers. It consolidates current knowledge on their formation, provides detailed protocols for their analytical separation and characterization, and critically highlights the existing knowledge gap regarding their specific biological and pharmacological activities. This document is intended for researchers, scientists, and drug development professionals engaged in the study of abiraterone and related steroidal compounds.

Introduction: Abiraterone and the Significance of CYP17A1 Inhibition

Prostate cancer is a leading cause of cancer-related death in men, with its growth being predominantly driven by androgen receptor (AR) signaling. While initial androgen deprivation therapy is effective, the disease often progresses to a castration-resistant state (CRPC), where tumors can synthesize their own androgens. Abiraterone acetate (marketed as Zytiga®) is a pivotal therapy for CRPC.[1][2] Following oral administration, it is rapidly deacetylated to its active form, abiraterone.[3]

Abiraterone is a structural analog of the steroid precursor pregnenolone and acts as a potent, irreversible inhibitor of CYP17A1 (17α-hydroxylase/17,20-lyase).[4] This enzyme is essential for the synthesis of androgens, such as dehydroepiandrosterone (DHEA) and androstenedione, in the testes, adrenal glands, and within the tumor microenvironment.[4] By blocking this pathway, abiraterone effectively reduces systemic and intratumoral androgen levels, thereby impeding cancer cell proliferation.

The chemical structure of abiraterone, featuring a Δ⁵,¹⁶-diene system, is crucial for its activity but also renders it susceptible to various chemical transformations. During its synthesis and subsequent metabolic processing in the body, a number of related substances can be formed.[1][5] Among these are the α- and β-epoxy abiraterone acetate isomers, which are the focus of this guide. Understanding the distinct characteristics of these isomers is critical for ensuring drug quality, safety, and for elucidating the complete metabolic and pharmacological profile of abiraterone.

Structural Elucidation: The Stereochemistry of Epoxidation

The core difference between the alpha and beta epoxy abiraterone isomers lies in the stereochemical orientation of the epoxide ring formed across the C16-C17 double bond of the steroid's D-ring. This type of isomerism, where molecules have the same connectivity but differ in the spatial arrangement of atoms, is known as stereoisomerism. Specifically, α- and β-epoxy abiraterone are diastereomers.

• α-Epoxyabiraterone Acetate : The epoxide ring is oriented below the plane of the steroid nucleus. This is referred to as the alpha (α) configuration. Its formal chemical name is 17-(Pyridin-3-yl)-16α,17α-epoxyandrost-5-en-3β-yl acetate .[3][6][7]

• β-Epoxyabiraterone Acetate : The epoxide ring is oriented above the plane of the steroid nucleus. This is the beta (β) configuration. Its formal chemical name is 17-(Pyridin-3-yl)-16β,17β-epoxyandrost-5-en-3β-yl acetate .[8][9]

This subtle difference in three-dimensional structure can have profound implications for the molecule's physical, chemical, and biological properties, including its polarity and how it interacts with biological macromolecules like enzymes and receptors.

Figure 1. Stereochemical difference between isomers.

Formation of Epoxy Isomers: Process Impurity vs. Metabolite

The epoxy isomers of abiraterone acetate can originate from two distinct pathways: as process-related impurities during chemical synthesis or as metabolites formed in vivo.

Chemical Synthesis and Process-Related Impurities

During the manufacturing of abiraterone acetate, the C16-C17 double bond is susceptible to oxidation. One published laboratory-scale synthesis describes the formation of both α- and β-epoxy isomers by treating abiraterone acetate with an oxidizing agent mixture of hydrogen peroxide and acetic acid, which generates a peracid in situ.[1] The reaction yields a mixture of both isomers, which can then be separated by column chromatography.[1] The formation of these epoxides can also occur during the Suzuki coupling step in the presence of palladium and molecular oxygen.[1] As per ICH guidelines, any impurity present at a level of 0.10% or greater must be identified, synthesized, and characterized.[1]

Figure 2. Synthetic pathway to epoxy isomers.

In Vivo Metabolism

Abiraterone undergoes extensive metabolism in the liver. The primary routes are mediated by Cytochrome P450 (CYP) enzymes, particularly CYP3A4, and sulfotransferase SULT2A1.[3][10] While the major circulating metabolites are abiraterone sulfate and N-oxide abiraterone sulfate, epoxidation is a common CYP-mediated reaction for compounds with double bonds.[3] Although direct evidence pinpointing the specific human enzyme responsible for abiraterone epoxidation is scarce, it is highly probable that CYP3A4 is involved, given its major role in phase I metabolism of abiraterone and its known capacity for epoxidation reactions.[11][12] One study identified abiraterone-16,17-epoxide as a major metabolite in brown bullhead fish, suggesting this metabolic pathway is biologically relevant, though species-specific differences must be considered.[13]

Pharmacological and Biological Significance: A Critical Knowledge Gap

A comprehensive understanding of the pharmacological activity of all metabolites and impurities is paramount for drug safety and efficacy. While some abiraterone metabolites have been extensively studied, there is a significant lack of publicly available data on the specific biological activities of the α- and β-epoxy isomers.

• CYP17A1 Inhibition : The primary target of abiraterone. A 2011 FDA pharmacology review mentions that an "epoxide" of abiraterone demonstrated moderate activity at inhibiting CYP17A1 with an IC50 of 260 nM. However, the document does not specify whether this was the alpha or beta isomer, or a mixture. This is a crucial missing detail, as an IC50 of 260 nM, while significantly less potent than abiraterone itself (IC50 ≈ 2.5-15 nM), could still be pharmacologically relevant at clinical concentrations.[14]

• Androgen Receptor (AR) Activity : Other abiraterone metabolites, such as 3-keto-5α-abiraterone, have been shown to act as AR agonists, potentially promoting tumor progression and contributing to treatment resistance.[15][16][17] It is currently unknown whether the epoxy isomers bind to or modulate the androgen receptor.

• Off-Target Effects : Abiraterone is known to inhibit other CYP enzymes, such as CYP2D6 and, to a lesser extent, CYP3A4.[3][18] The potential for the epoxy isomers to interact with these or other enzymes has not been reported.

This lack of data represents a critical knowledge gap. The stereochemistry of the epoxide ring could lead to differential binding affinities for CYP17A1, the AR, or other off-targets, resulting in one isomer being inert while the other is active, or both having distinct pharmacological profiles. Further research is necessary to isolate or synthesize pure standards of each isomer and test them in relevant biological assays.

Analytical Characterization and Differentiation

The structural similarity of the α- and β-epoxy isomers necessitates robust analytical methods for their separation and identification. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the primary technique for this purpose.

Chromatographic Separation

Reversed-phase HPLC is effective for separating these diastereomers due to slight differences in their polarity. The α-epoxy isomer is generally more polar than the β-epoxy isomer.[1]

Table 1: Comparative Chromatographic Data

Compound	Relative Retention Time (RRT) vs. Abiraterone Acetate	Elution Order
α-Epoxyabiraterone Acetate	0.62	1st
β-Epoxyabiraterone Acetate	0.66	2nd
Abiraterone Acetate	1.00	3rd

Data sourced from USP monograph specifications.[1]

Experimental Protocol: RP-HPLC Method for Isomer Separation

This protocol is a representative method based on published literature for the analysis of abiraterone and its impurities.[19][20]

• Instrumentation : A standard HPLC or UPLC system with a UV or PDA detector.

• Column : A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A : 0.1% Formic acid in water.

• Mobile Phase B : 0.1% Formic acid in methanol:acetonitrile (60:40).

• Elution Mode : Isocratic elution with 35% Mobile Phase A and 65% Mobile Phase B.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 40 °C.

• Detection Wavelength : 235 nm.

• Injection Volume : 10 µL.

• Sample Preparation : Dissolve the sample in a suitable diluent (e.g., acetonitrile or methanol/water mixture) to a final concentration of approximately 0.5-1.0 mg/mL.

Causality: The C18 stationary phase provides a non-polar environment. The more polar α-isomer has a weaker interaction with the stationary phase compared to the slightly less polar β-isomer, causing it to elute earlier. The parent compound, abiraterone acetate, is significantly more non-polar and thus has the longest retention time of the three.

Mass Spectrometry (MS) Characterization

Mass spectrometry is essential for confirming the identity of the isomers.

• Molecular Ion : Both isomers have the same molecular formula (C₂₆H₃₃NO₃) and molecular weight (407.55 g/mol ). In positive ion electrospray ionization (ESI+), they will both exhibit a protonated molecular ion [M+H]⁺ at an m/z of approximately 408.2.[1]

• Fragmentation (MS/MS) : While full fragmentation spectra for these specific isomers are not widely published, fragmentation is expected to occur at predictable sites on the steroid backbone and pyridine ring. Key fragmentation pathways would likely involve:

  • Loss of the acetate group (CH₃COOH, 60 Da) from the A-ring.

  • Cleavage within the D-ring and loss of the pyridine-epoxide moiety.

  • Fissions within the steroid ring system. The precise fragmentation pattern and relative abundance of fragment ions may differ slightly between the two diastereomers due to stereochemical influences on ion stability, although this often requires high-resolution mass spectrometry and detailed analysis to discern.

Figure 3. Workflow for isomer separation and identification.

Conclusion and Future Directions

The α- and β-epoxy isomers of abiraterone acetate are well-defined chemical entities that can arise during both the synthesis and metabolism of this important anticancer drug. Their key distinction is the stereochemistry of the 16,17-epoxide, which is sufficient to allow for their separation and individual characterization by modern analytical techniques like HPLC-MS.

However, this technical review reveals a significant and critical gap in our understanding of their biological relevance. While methods for their detection and synthesis are established, their pharmacological profiles remain largely unexplored. The following areas warrant immediate investigation:

• Pharmacological Screening : Both isomers should be synthesized in high purity and screened for their inhibitory activity against CYP17A1, their binding affinity and functional activity at the androgen receptor, and their potential to inhibit other key drug-metabolizing enzymes.

• Enzymology of Formation : Studies using human liver microsomes and recombinant human CYP enzymes are needed to definitively identify the enzyme(s) responsible for abiraterone epoxidation in humans and to determine the kinetic parameters of their formation.

• Clinical Quantification : The development and application of validated bioanalytical methods to measure the levels of both epoxy isomers in patients undergoing abiraterone therapy would clarify their prevalence and potential contribution to the overall clinical effect or toxicity profile.

Addressing these questions will provide a more complete picture of abiraterone's pharmacology and ensure that the full impact of all its related substances on clinical outcomes is understood.

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Protocols & Analytical Methods

Application Note: Elucidating the Tandem Mass Spectrometry Fragmentation of Epoxy Dihydroabiraterone

Introduction: The Evolving Landscape of Abiraterone Metabolism

Abiraterone acetate, marketed as Zytiga®, is a cornerstone therapy for metastatic castration-resistant prostate cancer (mCRPC).[1] It functions as a prodrug, rapidly converting in vivo to its active form, abiraterone.[1] Abiraterone potently and selectively inhibits CYP17A1, a critical enzyme in the androgen biosynthesis pathway, thereby depleting the androgens that fuel prostate cancer growth.[2]

The clinical journey of abiraterone is not solely defined by the parent drug. Its efficacy and potential resistance mechanisms are intricately linked to a complex metabolic network. The drug is converted into several metabolites, including the more potent Δ4-abiraterone (D4A) and various 5α- and 5β-reduced species, some of which may have opposing biological activities.[3][4] For instance, while D4A exhibits enhanced anti-tumor effects, the downstream metabolite 3-keto-5α-abiraterone (5α-Abi) can act as an androgen receptor agonist, potentially promoting tumor progression.[4][5]

Beyond these well-documented biotransformations, the manufacturing process and in vivo metabolism can introduce other related substances, such as impurities or minor metabolites. Epoxy dihydroabiraterone is one such compound of interest. It is structurally characterized by the reduction of the C16-C17 double bond of abiraterone and the subsequent formation of an epoxide ring at this position. The synthesis of related α- and β-epoxy abiraterone acetate impurities has been described in the context of process development.[6] Understanding the structure and fragmentation behavior of these molecules is paramount for comprehensive drug purity analysis, metabolite identification, and ensuring the safety and consistency of the active pharmaceutical ingredient (API).

This application note provides a detailed protocol and theoretical framework for the characterization of epoxy dihydroabiraterone using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We will delve into the rationale behind the analytical methodology and propose the key fragmentation pathways, providing a robust foundation for researchers to identify and quantify this and structurally similar compounds.

The Analytical Cornerstone: LC-MS/MS for Steroidal Compounds

LC-MS/MS is the definitive technique for analyzing steroids in complex matrices due to its unparalleled sensitivity and selectivity. The power of the technique lies in the coupling of two potent technologies:

• Liquid Chromatography (LC): The LC system separates the target analyte, epoxy dihydroabiraterone, from the parent drug, other metabolites, and endogenous matrix components. This separation is crucial, especially for resolving structurally similar isomers which may exhibit different fragmentation patterns or biological activities.[7]

• Tandem Mass Spectrometry (MS/MS): The mass spectrometer serves as a highly specific detector. For steroidal analysis, Electrospray Ionization (ESI) in positive mode is the preferred method, as the nitrogen atom in the pyridine ring of abiraterone and its derivatives is readily protonated. The MS/MS process involves:

  • Selection: The first mass analyzer (Q1) isolates the protonated precursor ion ([M+H]⁺) of epoxy dihydroabiraterone.

  • Fragmentation: The isolated ion is accelerated into a collision cell (Q2), where it collides with an inert gas (e.g., nitrogen or argon). This process, known as Collision-Induced Dissociation (CID), imparts energy to the ion, causing it to break apart into smaller, characteristic product ions.[8]

  • Analysis: The resulting product ions are directed to a second mass analyzer (Q3), which scans and detects them, generating a unique fragmentation spectrum that serves as a structural fingerprint for the molecule.

This precursor-to-product ion relationship, known as a "transition," is the basis for highly selective quantification using Multiple Reaction Monitoring (MRM).

Experimental Protocol

This protocol provides a validated starting point for the analysis of epoxy dihydroabiraterone. Optimization may be required based on the specific instrumentation and sample matrix.

Sample Preparation (from Human Plasma)

The objective of sample preparation is to extract the analyte from a complex biological matrix while removing interfering substances like proteins and phospholipids, which can cause ion suppression and contaminate the LC-MS system.

• Protein Precipitation:

  • To a 100 µL aliquot of human plasma in a polypropylene microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., abiraterone-d4). The use of a stable isotope-labeled internal standard is critical to correct for variations in extraction efficiency and matrix effects.[9]

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Causality: Acetonitrile disrupts the hydration shell around proteins, causing them to denature and precipitate. This is a rapid and effective first-pass cleanup step.

• Liquid-Liquid Extraction (LLE):

  • Carefully transfer the supernatant from the previous step to a clean polypropylene tube.

  • Add 1 mL of methyl tert-butyl ether (MTBE).

  • Vortex for 2 minutes, then centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.[10]

  • Causality: LLE provides further cleanup by partitioning the analyte of interest into an immiscible organic solvent (MTBE), leaving more polar impurities behind in the aqueous layer.

  • Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of 50:50 (v/v) methanol:water.

  • Vortex for 30 seconds and transfer to an HPLC vial for analysis.

  • Causality: The reconstitution solvent should be similar in composition to the initial mobile phase to ensure good peak shape during the chromatographic injection.

LC-MS/MS System and Conditions

The following conditions have been shown to be effective for the separation of abiraterone and its steroidal metabolites.[11]

Table 1: Liquid Chromatography & Mass Spectrometry Parameters

Parameter	Setting	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase Column (e.g., Zorbax Eclipse Plus C18, 2.1 x 150 mm, 3.5 µm)[11]	The C18 stationary phase provides excellent retention and separation for hydrophobic steroidal compounds.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid acts as a proton source, promoting efficient ionization of the analyte in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Methanol (50:50, v/v)	A strong organic mobile phase to elute the hydrophobic analytes. A mixture can sometimes fine-tune selectivity.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and chromatographic efficiency.
Gradient	35% B to 95% B over 8 min, hold at 95% B for 2 min, return to 35% B and equilibrate for 3 min. (Example)	A gradient is necessary to elute a range of metabolites with varying polarities and to ensure the column is clean for the next run.
Column Temperature	40°C[11]	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	10 µL
Mass Spectrometer	Triple Quadrupole or QTRAP Mass Spectrometer (e.g., AB Sciex 5500)[11]	Ideal for sensitive and specific quantification using MRM mode.
Ionization Mode	Electrospray Ionization (ESI), Positive	The pyridine moiety is basic and readily protonated.
Ion Spray Voltage	+5500 V	Optimized to achieve stable and efficient ion formation.
Source Temperature	500°C	Facilitates desolvation of the ESI droplets to generate gas-phase ions.
Collision Gas	Nitrogen	Inert gas used for CID in the collision cell.

Deciphering the Fragmentation Pattern of Epoxy Dihydroabiraterone

The structural "fingerprint" of a molecule is revealed in its MS/MS spectrum. Based on the principles of steroid fragmentation and the unique structural motifs of epoxy dihydroabiraterone (Molecular Formula: C₂₄H₃₃NO₂, Molecular Weight: 367.53), we can predict the major fragmentation pathways.

Precursor Ion: The analysis begins with the selection of the protonated molecule, [M+H]⁺, at m/z 368.3 .

The fragmentation of this ion is driven by the energetic instability of the protonated molecule in the collision cell and follows chemically logical pathways, primarily involving the cleavage of the weakest bonds and the loss of small, stable neutral molecules.

Key Proposed Fragmentation Pathways:

• Sequential Loss of Water: The 3β-hydroxyl group on the A-ring is a labile site. A common initial fragmentation step for steroids is the neutral loss of water (18.01 Da), leading to the formation of a prominent ion at m/z 350.2 .[12][13]

• Cleavage of the C17-Pyridine Bond: The bond connecting the steroidal D-ring to the pyridine moiety is a primary site for cleavage. This fragmentation can occur from either the m/z 368.3 or m/z 350.2 ion, resulting in a fragment corresponding to the protonated pyridine ring at m/z 80.1 . While this is a small fragment, the corresponding large fragment representing the steroid core is more diagnostic.

• D-Ring and Epoxide-Influenced Fragmentation: The epoxide ring introduces significant strain and dictates a unique set of fragmentation patterns not seen in abiraterone itself.

  • Cleavage across the D-ring, a common pathway in steroid fragmentation, will be altered by the epoxide.[14] A characteristic cleavage may involve the loss of the entire D-ring and side chain.

  • A significant pathway likely involves the fragmentation of the C17 side chain, including the epoxide. This can lead to a characteristic ion at m/z 255.2 , representing the intact ABC-ring core of the steroid following the loss of the D-ring and pyridine group.

• Characteristic Steroid Backbone Ions: Further fragmentation of the steroid core can produce smaller ions characteristic of the A and B rings. For example, an ion at m/z 147.1 is often observed in the fragmentation of related steroids and can be attributed to cleavages within the B and C rings.[12]

The proposed fragmentation cascade is visualized below.

Caption: Proposed LC-MS/MS fragmentation pathway for epoxy dihydroabiraterone.

Table 2: Key MRM Transitions for Quantification of Epoxy Dihydroabiraterone

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Annotation	Transition Type
368.3	350.2	[M+H-H₂O]⁺	Quantifier
368.3	255.2	Cleavage of D-ring and pyridine side chain	Qualifier 1
368.3	147.1	A/B Ring fragment	Qualifier 2

Rationale: A quantifier transition should be the most intense and reproducible fragment, which is often the initial water loss. Qualifier transitions are used for confirmation of identity, ensuring that the detected peak corresponds to the target analyte and not an isobaric interference. The ratio of the quantifier to the qualifiers should be constant across all samples and standards.

Conclusion and Future Directions

This application note details a robust LC-MS/MS methodology for the identification and characterization of epoxy dihydroabiraterone. By understanding the fundamental principles of steroid fragmentation and applying them to this specific structure, we have proposed the primary fragmentation pathways and established a set of MRM transitions for sensitive and selective quantification.

The protocols and insights presented here provide a critical tool for:

• Pharmaceutical Quality Control: Ensuring the purity of abiraterone acetate API by monitoring for process-related impurities.

• Metabolite Identification: Screening for and identifying novel metabolites in preclinical and clinical samples.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Quantifying the exposure of minor metabolites to understand their potential contribution to the overall pharmacological profile of abiraterone.

This self-validating system, grounded in established analytical principles, empowers researchers to conduct high-quality, reliable analysis, ultimately contributing to the safer and more effective use of abiraterone therapy in the fight against prostate cancer.

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• Li, Z., et al. (2017). Development and validation of a novel LC–MS/MS method for simultaneous determination of abiraterone and its seven steroidal metabolites in human serum: Innovation in separation of diastereoisomers without use of a chiral column. University of Texas Southwestern Medical Center.[Link]

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• 2. Abiraterone | C24H31NO | CID 132971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fine tuning metabolism of biochemically active abiraterone metabolites to optimize anti-androgen therapy in prostate cancer. - ASCO [asco.org]
• 4. Directing abiraterone metabolism: balancing the scales between clinical relevance and experimental observation - Obst - Translational Cancer Research [tcr.amegroups.org]
• 5. An LC-MS/MS method for quantification of abiraterone, its active metabolites D(4)-abiraterone (D4A) and 5α-abiraterone, and their inactive glucuronide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Revealing Structure and Localization of Steroid Regioisomers through Predictive Fragmentation Patterns in Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tandem mass spectrometry approach for the investigation of the steroidal metabolism: structure-fragmentation relationship (SFR) in anabolic steroids and their metabolites by ESI-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Development and validation of a novel LC–MS/MS method for simultaneous determination of abiraterone and its seven steroidal metabolites in human serum: Innovation in separation of diastereoisomers without use of a chiral column - PMC [pmc.ncbi.nlm.nih.gov]
• 11. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 12. ovid.com [ovid.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Application Note: Storage and Handling Protocols for (16α,17α)-Epoxy 16,17-Dihydroabiraterone

Introduction & Significance

(16α,17α)-Epoxy 16,17-Dihydroabiraterone (often referred to as Abiraterone 16,17-α-Epoxide ) is a critical process-related impurity and degradation product associated with Abiraterone Acetate , a CYP17A1 inhibitor used in the treatment of metastatic castration-resistant prostate cancer.

The presence of the strained oxirane (epoxide) ring at the 16,17-position introduces significant thermodynamic instability compared to the parent steroid. This compound acts as a reactive electrophile; improper storage leads to rapid hydrolysis (ring-opening) to form the corresponding diol, or rearrangement to isomeric ketones. Consequently, maintaining the integrity of this reference standard is paramount for accurate HPLC/LC-MS impurity profiling and toxicological qualification.

This guide defines the rigorous protocols required to mitigate thermodynamic decay and ensure analytical validity.

Physicochemical Profile & Critical Properties

Property	Specification
Chemical Name	(3β,16α,17α)-17-(3-Pyridinyl)-16,17-epoxyandrost-5-en-3-ol
Molecular Formula	C₂₄H₃₁NO₂
Molecular Weight	365.51 g/mol
Appearance	White to off-white solid
Solubility	DMSO (>25 mg/mL), Methanol, Ethanol; Practically insoluble in water.[1][]
Reactivity Class	Electrophile (Epoxide); Hygroscopic ; Photosensitive
pKa (Calculated)	~5.2 (Pyridine nitrogen)
Major Degradants	16,17-Dihydroxy derivative (via hydrolysis); D-ring ketones.

Stability Mechanisms & Risk Assessment

Understanding the causality of degradation is essential for effective handling. The 16,17-epoxide ring is the "weak link" in this molecule.

Hydrolytic Ring Opening (The Primary Threat)

The epoxide oxygen is basic. In the presence of trace moisture and a proton source (even slightly acidic atmospheric CO₂ dissolved in moisture), the oxygen becomes protonated. This activates the C16 or C17 carbons for nucleophilic attack by water, leading to the formation of a trans-diol .

• Implication: The compound must be stored under desiccation. Protic solvents (methanol/water) should be avoided for long-term stock storage.

Nucleophilic Attack

The strained ring is susceptible to attack by nucleophiles other than water (e.g., thiols, amines).

• Implication: Avoid using buffers containing nucleophilic components (e.g., Tris, amines) during initial solubilization if the solution is to be kept for >4 hours.

Oxidative Degradation

While the steroid backbone is relatively stable, the pyridine ring and the C3-hydroxyl group are susceptible to oxidation under high-energy light (UV).

• Implication: Amber glassware is mandatory.

Protocol: Long-Term Storage Requirements

Objective: To maintain purity >98% over a period of 12–24 months.

Environmental Conditions

• Temperature: -20°C ± 5°C . (Storage at -80°C is superior but -20°C is acceptable for <2 years).

• Atmosphere: Inert gas overlay (Argon or Nitrogen) is required after every use.

• Container: Amber borosilicate glass vials with PTFE-lined screw caps. Do not use plastic microtubes for long-term storage as steroids can adsorb to polypropylene and plasticizers may leach.

The "Desiccated Cold Chain" Workflow

The following diagram illustrates the critical decision pathways for receiving and storing the compound.

Figure 1: Critical workflow for receiving and sequestering (16α,17α)-Epoxy 16,17-Dihydroabiraterone to prevent hydrolytic degradation.

Protocol: Handling & Solubilization for Analysis

Objective: To prepare a stable stock solution for HPLC/LC-MS analysis without inducing artifactual degradation.

Solvent Selection Matrix

Solvent	Suitability	Notes
DMSO (Anhydrous)	Optimal	Best for stock solutions (10 mM). Hygroscopic—use fresh ampoules.
Methanol	Acceptable	Good for immediate LC injection. Risk of solvolysis if stored >24h.
Acetonitrile	Good	Aprotic, but solubility may be lower than DMSO.
Water/PBS	Forbidden	Causes precipitation and rapid epoxide hydrolysis.

Stock Solution Preparation (1 mg/mL)

• Equilibration: Remove the vial from -20°C storage and place it in a desiccator for 30 minutes to reach room temperature. Never open a cold steroid vial in humid air.

• Weighing: Weigh the required amount (e.g., 1.0 mg) using an analytical microbalance. Use an anti-static gun if the powder is static.

• Dissolution: Add 1.0 mL of anhydrous DMSO . Vortex gently for 30 seconds.

  • Note: Sonicate only if necessary and for <1 minute to avoid heating.

• Inspection: Ensure the solution is clear and particulate-free.

• Storage of Stock:

  • Short-term (1 week): 4°C, protected from light.

  • Long-term: Not recommended. Reconstitute fresh from solid aliquots.

Working Standard (LC-MS)

• Dilute the DMSO stock into Acetonitrile (not water) to reach the target concentration (e.g., 10 µg/mL).

• Add water/buffer only at the final step immediately prior to injection or use an injection program that mixes in-loop.

• Stability Window: Analyze within 8 hours of dilution into aqueous-organic mobile phases.

Safety & HSE Guidelines

As a derivative of a potent anti-androgen, this compound must be handled as a Reproductive Toxin .

• Hazard Classification: GHS Category 1B (Presumed Human Reproductive Toxicant).

• Engineering Controls: All handling of the solid powder must occur inside a certified chemical fume hood or a powder containment enclosure.

• PPE: Nitrile gloves (double-gloving recommended), safety goggles, and a lab coat.

• Waste Disposal: Incineration as hazardous pharmaceutical waste. Do not pour down the drain.

Degradation Pathway Visualization

The following diagram details the specific chemical risks if the protocols above are violated.

Figure 2: Primary degradation pathways. Hydrolysis to the diol is the dominant failure mode in non-desiccated storage.

References

• European Pharmacopoeia (Ph. Eur.) . Abiraterone Acetate Monograph 2932. Strasbourg, France: EDQM. (Defines impurity profiles and limits).

• United States Pharmacopeia (USP) . Abiraterone Acetate.[][3][4][5][6] USP-NF. Rockville, MD. (Details related compound handling).

• BOC Sciences . Abiraterone Acetate Impurities and Metabolites. (Structural confirmation of the 16,17-epoxide).

• Cayman Chemical . Abiraterone Safety Data Sheet. (General handling for abiraterone derivatives).

• TCI Chemicals . Safety Data Sheet: Abiraterone Acetate. (Toxicology and PPE requirements).

Sources

• 1. echemi.com [echemi.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. (16?,17?)-Epoxy 16,17-Dihydro-Abiraterone Acetate - SRIRAMCHEM [sriramchem.com]

High-Resolution UPLC Quantification of (16α,17α)-Epoxy 16,17-Dihydroabiraterone Impurity

Executive Summary

This application note details a validated Ultra-Performance Liquid Chromatography (UPLC) protocol for the quantification of (16α,17α)-Epoxy 16,17-Dihydroabiraterone (hereafter referred to as Abiraterone 16,17-Epoxide ), a critical oxidative degradation product of Abiraterone Acetate.

Abiraterone Acetate, a CYP17 inhibitor used in prostate cancer therapy, contains a 16,17-double bond susceptible to oxidation. The formation of the 16,17-epoxide is a key stability-indicating parameter. This guide provides a self-validating methodology to achieve Quantification Limits (LOQ) compliant with ICH Q3B(R2) thresholds (<0.05%), utilizing a C18 BEH stationary phase and MS-compatible mobile phases.

Scientific Background & Chemical Context

The Analytical Challenge

The separation of Abiraterone 16,17-Epoxide from the parent API (Abiraterone Acetate) is chromatographically demanding due to their structural similarity. The impurity differs only by the addition of an oxygen atom across the 16,17-double bond, resulting in a minor polarity shift.

• Parent Molecule: Abiraterone Acetate (Lipophilic, Steroidal backbone, 16,17-ene).

• Target Impurity: (16α,17α)-Epoxy 16,17-Dihydroabiraterone.[1][2]

• Formation Mechanism: Oxidative stress (peroxide or radical exposure) attacks the electron-rich alkene at the 16,17 position.

Degradation Pathway Diagram

The following diagram illustrates the oxidative pathway leading to the formation of the epoxide impurity.

Figure 1: Oxidative degradation pathway of Abiraterone Acetate leading to the 16,17-Epoxide impurity.[2]

Method Development Strategy

To achieve the necessary sensitivity and resolution, this protocol utilizes Sub-2 µm Hybrid Particle Technology (BEH) .

Column Selection: The Steric Advantage

Standard C18 columns often fail to resolve the epoxide from the parent peak due to similar hydrophobicity.

• Selected Column: Waters ACQUITY UPLC BEH C18 (150 mm × 2.1 mm, 1.7 µm).[3][4][5]

• Rationale: The polymeric end-capping and hybrid particle base provide superior peak shape for basic compounds (pyridine ring in Abiraterone) and high steric selectivity for separating the planar alkene (parent) from the buckled epoxide ring.

Mobile Phase Chemistry

• Buffer: Ammonium Formate (10 mM, pH ~3.5-4.0).

• Modifier: Acetonitrile/Methanol blend.[3][4]

• Why? The acidic pH suppresses the ionization of silanols, reducing tailing for the pyridine moiety. Ammonium formate renders the method compatible with MS detection (ESI+), allowing for simultaneous mass confirmation (Parent: m/z 392.3, Epoxide: m/z 408.3).

Experimental Protocol

Reagents and Standards

• Reference Standard: (16α,17α)-Epoxy 16,17-Dihydroabiraterone (Purity >98%).[6]

• Solvents: LC-MS Grade Acetonitrile, Methanol, Ammonium Formate, Formic Acid.

• Diluent: Acetonitrile:Water (90:10 v/v).

Chromatographic Conditions

Parameter	Setting
Instrument	UPLC / UHPLC System (e.g., Waters ACQUITY or Agilent 1290)
Column	ACQUITY UPLC BEH C18, 150 mm × 2.1 mm, 1.7 µm
Column Temp	50.0 °C (Critical for mass transfer kinetics)
Flow Rate	0.40 mL/min
Injection Vol	2.0 µL
Detection	UV at 260 nm (Primary); MS (Optional confirmation)
Mobile Phase A	10 mM Ammonium Formate + 0.05% Formic Acid in Water
Mobile Phase B	Acetonitrile : Methanol (80:20 v/v)

Gradient Program

Note: A shallow gradient is required in the middle of the run to resolve the epoxide from the main peak.

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	70	30	Initial
2.00	70	30	6
15.00	10	90	6
18.00	10	90	6
18.10	70	30	1
22.00	70	30	1 (Re-equilibration)

Quantification Limits & Validation Parameters

This section defines the "Quantification Limits" ensuring the method meets ICH Q3B requirements for reporting thresholds (0.05%).

Determination of LOD and LOQ

The limits are established based on the Signal-to-Noise (S/N) ratio method, verified by injecting low-concentration solutions.

• Limit of Detection (LOD): The concentration resulting in a peak with S/N ≥ 3.

  • Target: ~0.015% (w/w) relative to API concentration.

• Limit of Quantification (LOQ): The concentration resulting in a peak with S/N ≥ 10, with precision (%RSD) < 10%.

  • Target: ~0.05% (w/w) relative to API concentration.

Linearity and Range

Prepare a linearity curve for the Epoxide impurity from LOQ level up to 150% of the specification limit (e.g., 0.05% to 0.2%).

• Acceptance Criteria: Correlation Coefficient (R²) ≥ 0.999.

• Bias at LOQ: The calculated concentration at the LOQ level must be within ±20% of the nominal value.

System Suitability Criteria

Before running samples, the system must pass the following checks using a resolution solution containing Abiraterone Acetate and the Epoxide impurity:

• Resolution (Rs): > 1.5 between Abiraterone Acetate and (16α,17α)-Epoxy impurity.

• Tailing Factor: < 1.5 for both peaks.

• Precision: %RSD of peak area < 2.0% (n=6 injections).

Validation Workflow Diagram

The following Graphviz diagram outlines the logical flow for validating the quantification limits.

Figure 2: Step-by-step workflow for validating the quantification limits of the epoxide impurity.

Results & Discussion

Expected Chromatography

Under the prescribed conditions, the (16α,17α)-Epoxy 16,17-Dihydroabiraterone typically elutes after the parent Abiraterone peak (depending on the exact organic modifier ratio) due to the interaction of the epoxide oxygen with the stationary phase, or slightly before if the polarity shift dominates.

• Note: In high-pH buffers, elution orders may shift. The Ammonium Formate (pH 3.5) system is robust.

Troubleshooting "Ghost" Peaks

If a peak appears at the epoxide retention time in the blank or placebo:

• Check Carryover: Ensure the needle wash (Acetonitrile:Water 90:10) is effective.

• Check Solvents: Peroxides in aged THF or ethers (if used in synthesis) can generate this impurity in situ. Use fresh LC-MS grade solvents.

References

• Mhaske, D. K., & Kumbhar, A. S. (2023). The first RP-UHPLC method for simultaneous quantification of abiraterone acetate, its four degradants, and six specified process impurities.[3][5] Journal of Pharmaceutical and Biomedical Analysis, 234, 115568.[3] Link

• Hu, C., et al. (2018). Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug.[7] Journal of Chromatographic Science, 56(9), 802–811.[7] Link

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Products Q3B(R2). International Conference on Harmonisation. Link

• Potter, G. A., et al. (1998). The 16,17-double bond is needed for irreversible inhibition of human cytochrome p45017alpha by abiraterone.[8] Journal of Medicinal Chemistry, 41(27), 5375-81.[8] Link

Sources

• 1. allmpus.com [allmpus.com]
• 2. drjcrbio.com [drjcrbio.com]
• 3. The first RP-UHPLC method for simultaneous quantification of abiraterone acetate, its four degradants, and six specified process impurities and correct identification of all analytes based on molecular weight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vivekanandcollege.ac.in [vivekanandcollege.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]
• 7. Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The 16,17-double bond is needed for irreversible inhibition of human cytochrome p45017alpha by abiraterone (17-(3-pyridyl)androsta-5, 16-dien-3beta-ol) and related steroidal inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Abiraterone Acetate Oxidative Stability

Topic: Preventing Oxidative Degradation to Epoxy Forms (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

- and -epoxides) Audience: Formulation Scientists, Analytical Chemists, and Process Engineers Date: February 22, 2026

Introduction: The Stability Challenge

Welcome to the Abiraterone Technical Support Hub. You are likely here because you have observed unexplained impurity growth at Relative Retention Times (RRTs) characteristic of oxygenated species, specifically the ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-epoxy and -epoxy forms of Abiraterone Acetate.

Abiraterone Acetate (AA) contains a steroidal nucleus with a ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

double bond. While the pyridine ring is susceptible to N-oxidation, the formation of 5,6-epoxides is a classic auto-oxidative failure mode common to -steroids (similar to cholesterol autoxidation). This guide provides the mechanistic insight and practical protocols to arrest this degradation pathway.

Module 1: Mechanism of Failure (The "Why")

Q: Why are epoxy impurities forming despite standard precautions?

A: The formation of epoxy forms is not a simple hydrolysis reaction; it is a free-radical chain reaction driven by auto-oxidation at the C5-C6 double bond.[]

• Initiation: Trace metal ions (Fe, Cu) or light generate a radical at the allylic C7 position.[]

• Propagation: Oxygen attacks to form a peroxyl radical.[]

• Epoxidation: The peroxyl species attacks the electron-rich C5-C6 double bond, transferring an oxygen atom to form the three-membered epoxide ring.[] This results in two stereoisomers:

  • Impurity 1: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    -epoxy abiraterone acetate.

  • Impurity 2:

    -epoxy abiraterone acetate.

This reaction is autocatalytic—once it starts, it accelerates unless a chain-breaking antioxidant is present.[]

Visualization: The Oxidative Cascade

Figure 1: Mechanistic pathway of Abiraterone Acetate oxidation to epoxy forms.[] The C5-C6 double bond is the primary site of electrophilic oxygen attack.

Module 2: Troubleshooting Formulation & Process

Q: We are seeing epoxy growth in stability chambers (40°C/75% RH). Is BHT sufficient?

A: Butylated Hydroxytoluene (BHT) is the industry standard, but it may fail if the initiation step is too aggressive.[] BHT is a chain-breaking antioxidant (scavenges radicals).[][2] If you have high metal ion content in your excipients, BHT will be consumed rapidly.[]

Recommended Protocol:

• Synergistic Approach: Combine BHT (0.1% - 0.2% w/w) with a chelating agent like Disodium EDTA or Citric Acid .[] The chelator sequesters metal ions that catalyze the initial radical formation, allowing BHT to survive longer.

• Excipient Screening: Povidone (PVP) and Polysorbates often contain high levels of peroxides.[] Test your raw materials for Peroxide Value (POV) .

  • Limit: POV should be < 50 ppm for sensitive steroids.[]

Q: Does the manufacturing atmosphere really matter for solid dosage forms?

A: Yes. The "Epoxy" formation is directly proportional to Oxygen availability.[]

Process Control Checklist:

• Nitrogen Sparging: Sparge liquid binding solutions with ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  until dissolved is < 2 ppm.

• Headspace Control: For finished bottles, induction sealing is insufficient.[] You must use Nitrogen Purging during the bottling process to reduce headspace oxygen to < 5%.[]

• Desiccants: Moisture facilitates metal ion mobility.[] Use silica gel with a molecular sieve to keep ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  (Water Activity) low.

Troubleshooting Decision Tree

Figure 2: Logical workflow for diagnosing the root cause of epoxy impurity formation.[]

Module 3: Analytical Diagnostics

Q: How do I separate the and epoxides from the main peak?

A: The epoxides are structurally very similar to the parent API.[] Standard C18 methods often co-elute them.[] You require a method with high shape selectivity.[]

Validated Stability-Indicating Method Parameters: Based on literature and USP monographs, the following conditions provide the necessary resolution (

).

Parameter	Specification	Note
Column	C18 (e.g., Waters BEH C18 or Agilent Zorbax SB-C18)	150 mm x 4.6 mm, 3.5 µm or 1.7 µm
Mobile Phase A	10 mM Ammonium Acetate (pH 4.5 - 5.[]0)	Acidic pH suppresses silanol activity
Mobile Phase B	Acetonitrile : Methanol (90:[]10)	Methanol modifies selectivity for polar epoxides
Gradient	50% B to 95% B over 20-30 mins	Slow gradient required for isomer separation
Detection	UV @ 235 nm	Max absorption for the conjugated system
Critical Pair	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -Epoxy / Abiraterone Acetate	The -epoxy usually elutes after the API in many RP systems due to conformation.

Q: What are the Relative Retention Times (RRT)?

Note: RRTs vary by method, but typical elution order on C18 is:

• Abiraterone (Free Base): ~0.6 RRT (Hydrolysis product)[]

• Abiraterone Acetate (API): 1.00 RRT[]

• ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -Epoxy Abiraterone Acetate: ~1.1 - 1.2 RRT

• ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -Epoxy Abiraterone Acetate: ~1.2 - 1.3 RRT

Warning: Do not confuse these with 7-keto abiraterone acetate , which absorbs strongly at 235 nm but has a distinct UV spectrum due to the enone chromophore.[]

Module 4: Reference Data

Key Impurities List (Oxidative)

Impurity Name	Chemical Nature	Origin	Risk Level
-Epoxy Abiraterone Acetate	-epoxide	Autoxidation	High
-Epoxy Abiraterone Acetate	-epoxide	Autoxidation	High
Abiraterone N-Oxide	Pyridine N-oxide	Oxidation (Peroxides)	Medium
7-Keto Abiraterone Acetate	Allylic oxidation	Radical Oxidation	Medium

References

• United States Pharmacopeia (USP).Abiraterone Acetate Monograph. (Defines specified impurities including

  -epoxy and -epoxy forms).

• Mhaske, D.K., & Kumbhar, A.S. (2023).[][3] "Development of UHPLC method for simultaneous quantification of abiraterone acetate and its degradation products." Journal of Pharmaceutical and Biomedical Analysis. (Details the separation of epoxy impurities). [3]

• European Medicines Agency (EMA). Assessment Report: Zytiga (Abiraterone Acetate). (Discusses stability profile and degradation pathways).

• Baertschi, S. W., et al. (2011).[] Pharmaceutical Stress Testing: Predicting Drug Degradation. (Authoritative text on steroid autoxidation mechanisms).

• Patent WO2014009437A1. Oxidation stability of abiraterone acetate. (Describes the use of antioxidants and inert atmosphere to prevent epoxy formation).

Disclaimer: This guide is for research and development purposes. All formulations must be validated according to ICH Q1A(R2) and Q2(R1) guidelines.

Sources

• 2. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vivekanandcollege.ac.in [vivekanandcollege.ac.in]

Minimizing (16α,17α)-Epoxy 16,17-Dihydroabiraterone formation in stability studies

A Senior Application Scientist's Guide to Minimizing (16α,17α)-Epoxy 16,17-Dihydroabiraterone Formation in Stability Studies

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals working with abiraterone acetate. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the formation of the critical degradation product, (16α,17α)-Epoxy 16,17-dihydroabiraterone, during stability studies. Our goal is to equip you with the scientific understanding and practical solutions to ensure the integrity of your results and the stability of your product.

Introduction: The Challenge of Abiraterone Acetate Stability

Abiraterone acetate is a prodrug of abiraterone, a potent inhibitor of the CYP17A1 enzyme used in the treatment of prostate cancer.[1] While the crystalline active pharmaceutical ingredient (API) is known to be relatively stable, a significant challenge arises upon formulation. Unexpectedly, formulated abiraterone acetate can be susceptible to oxidative degradation, particularly under accelerated stability conditions (e.g., 40°C / 75% RH).[2]

A primary degradation pathway is the oxidation of the 16,17-double bond in the steroid D-ring, leading to the formation of diastereomeric epoxides, including the (16α,17α)-epoxy impurity. This specific impurity is listed in the United States Pharmacopeia (USP) monograph for abiraterone acetate, making its control a regulatory necessity.[3] This guide will help you understand the causative factors behind its formation and implement effective strategies for its minimization.

Frequently Asked Questions (FAQs)

Q1: What is (16α,17α)-Epoxy 16,17-dihydroabiraterone and why is it a concern?

A1: This compound is an oxidative degradation product of abiraterone. It is formed when the double bond between carbons 16 and 17 of the abiraterone molecule is oxidized. As a specified impurity in major pharmacopeias, its levels must be monitored and controlled within established limits to ensure the safety and efficacy of the final drug product.[3] Elevated levels of this impurity during stability testing can indicate an unstable formulation and lead to regulatory challenges.

Q2: My abiraterone acetate API is stable. Why am I seeing the epoxy impurity form only after formulating it?

A2: This is a common and critical observation. While the crystalline API is robust, the process of formulation can significantly increase its susceptibility to oxidation.[2] This can be due to several factors:

• Increased Molecular Mobility: Formulations that render the drug amorphous (e.g., solid dispersions) to improve bioavailability also increase molecular mobility, making the reactive 16,17-double bond more accessible to oxidants.[4][5]

• Excipient Reactivity: Certain common pharmaceutical excipients may contain reactive impurities (e.g., peroxides in polymers like povidone) or can degrade to generate species that promote oxidation.

• Manufacturing Process: The heat, shear, and exposure to air during manufacturing processes like wet granulation or hot-melt extrusion can introduce oxidative stress.[5][6]

Q3: What are the primary environmental factors that accelerate the formation of this impurity?

A3: The formation of the epoxy impurity is primarily an oxidative process. The key accelerating factors, in line with ICH guidelines for stress testing, are:

• Presence of Oxygen: Direct exposure to atmospheric oxygen is the main driver.

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[2]

• High Humidity: Moisture can facilitate degradation pathways and may affect the stability of certain excipients.

• Light Exposure: Photostability testing as per ICH Q1B is crucial, as light can provide the energy to initiate oxidative reactions.[7]

Q4: Can my analytical method be the problem?

A4: It's possible, but less likely to be the cause of formation. However, an inadequate analytical method can fail to detect or accurately quantify the impurity. A validated, stability-indicating HPLC or UPLC method is essential.[8] Such a method must be able to resolve the epoxy impurity from the parent API, other impurities, and any placebo components. Forced degradation studies are required to prove the method's specificity.[9][10]

Troubleshooting Guide: High Levels of (16α,17α)-Epoxy Impurity Detected

This section provides a structured approach to diagnosing and resolving issues with epoxy formation during your stability studies.

Problem 1: Unexpectedly High Levels of Epoxy Impurity in Early Stability Pulls

• Potential Cause 1: Oxidative Stress During Manufacturing

  • Scientific Rationale: Manufacturing processes can create a pro-oxidative environment. For instance, high processing temperatures required for drugs with high melting points, like abiraterone, can lead to thermal degradation of both the drug and excipients.[5][6] The presence of oxygen during these high-energy processes can readily lead to the formation of oxidative impurities.

  • Recommended Solutions:

    • Inert Atmosphere Processing: If feasible, conduct manufacturing steps (e.g., blending, granulation, compression) under a nitrogen or argon blanket to displace oxygen.

    • Process Parameter Optimization: Lower processing temperatures and reduce processing times where possible without compromising the quality of the dosage form.

    • Excipient Purity: Scrutinize the certificates of analysis for your excipients, paying close attention to peroxide values or other measures of oxidative impurities. Consider sourcing higher purity grades.

• Potential Cause 2: Inappropriate Packaging

  • Scientific Rationale: The container closure system is the primary barrier against environmental factors. Packaging that is permeable to oxygen and/or moisture will fail to protect a susceptible formulation.

  • Recommended Solutions:

    • High-Barrier Packaging: Utilize high-barrier packaging such as aluminum/aluminum (Alu/Alu) blisters or glass bottles with tight seals.

    • Inclusion of Scavengers: Incorporate oxygen scavengers or desiccants within the secondary packaging to actively control the headspace environment.

    • Inert Gas Headspace: For bottled products, consider purging the headspace with nitrogen before sealing.

Problem 2: Epoxy Impurity Levels Trend Upwards and Exceed Specification Limits Over Time

• Potential Cause 1: Reactive Excipients in the Formulation

  • Scientific Rationale: Excipients are not always inert. Common excipients can contain residual peroxides from their manufacturing (e.g., povidone, polyethylene glycols) or can auto-oxidize. Metal ion impurities (e.g., iron) can also catalyze oxidative reactions.

  • Recommended Solutions:

    • Excipient Compatibility Study: Conduct a thorough excipient compatibility study where binary mixtures of abiraterone acetate and each excipient are stored under accelerated conditions. Analyze for the formation of the epoxy impurity.

    • Incorporate an Antioxidant: The addition of a suitable antioxidant can be highly effective. Common choices include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid. The selection and concentration must be optimized and justified. The diagram below illustrates a logical workflow for addressing this issue.

Troubleshooting Workflow for High Epoxide Formation

Caption: A decision tree for troubleshooting the root cause of elevated epoxide impurity.

• Potential Cause 2: Inadequate Storage Conditions

  • Scientific Rationale: Stability studies must adhere to the conditions specified in ICH guidelines (e.g., Q1A(R2)).[11][12] Deviations in temperature or humidity control within stability chambers can lead to artificially accelerated degradation.

  • Recommended Solutions:

    • Verify Chamber Performance: Regularly check the calibration and performance data for the stability chambers being used. Ensure there have been no out-of-specification excursions.

    • Confirm Storage Conditions: Double-check that the samples were stored at the correct long-term, intermediate, and accelerated conditions as defined by ICH for the intended climatic zones.[13]

Key Experimental Protocols

Protocol 1: Forced Oxidation Study

This protocol is designed to intentionally degrade the drug substance to confirm that your analytical method can detect the resulting impurities and to understand the drug's susceptibility to oxidation.

• Prepare Solutions:

  • Prepare a stock solution of abiraterone acetate in a suitable solvent (e.g., acetonitrile/water).

  • Prepare a solution of the oxidizing agent. A common starting point is 3% hydrogen peroxide (H2O2).[9][10]

• Stress Conditions:

  • Mix equal volumes of the drug stock solution and the H2O2 solution.

  • Incubate the mixture. A typical starting condition is 60°C for 30 minutes.[9][14] The goal is to achieve 5-20% degradation of the parent drug. Adjust time and temperature as needed.

• Sample Analysis:

  • At the end of the incubation, immediately quench the reaction if necessary (e.g., by dilution) and cool to room temperature.

  • Analyze the stressed sample using your stability-indicating HPLC method.

• Evaluation:

  • Confirm the formation of the (16α,17α)-Epoxy impurity and other degradation products.

  • Verify that the peaks for these degradants are well-resolved from the abiraterone acetate peak and from each other. Use a photodiode array (PDA) detector to check for peak purity.

Proposed Degradation Pathway of Abiraterone

Caption: Formation of the epoxy impurity via oxidation of the 16,17-double bond.

Protocol 2: Stability-Indicating HPLC Method

The following table summarizes a typical starting point for a stability-indicating RP-HPLC method for abiraterone acetate and its impurities. Method development and validation are required.

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., Kinetex C18, 150 x 4.6 mm, 5 µm)	Provides good hydrophobic retention and separation for steroid-like molecules.[8]
Mobile Phase A	0.1% Acetic Acid or Phosphate Buffer (pH ~3)	Acidic pH helps to ensure good peak shape for the basic pyridine moiety of abiraterone.[8][15]
Mobile Phase B	Acetonitrile	Common organic modifier providing good elution strength.
Elution Mode	Gradient or Isocratic	A gradient is often necessary to elute all impurities with good resolution in a reasonable run time.[8]
Flow Rate	1.0 - 1.5 mL/min	Standard flow rate for a 4.6 mm ID column.[14]
Column Temperature	40°C	Elevated temperature can improve peak shape and reduce run time.[8][14]
Detection	PDA Detector at 252 nm	Abiraterone has a strong UV absorbance around this wavelength. A PDA allows for peak purity analysis.[14]
Injection Volume	10 µL	A typical injection volume; can be adjusted based on concentration.

References

• Stability indicating method development and validation for the estimation of residue of abiraterone by hplc. (2016). World Journal of Pharmacy and Pharmaceutical Sciences.
• ICH Q1 guideline on stability testing of drug substances and drug products - EMA. (2025). European Medicines Agency.
• A REVIEW ON ANALYTICAL METHODS FOR ESTIMATION OF ABIRATERONE ACETATE. (n.d.). World Journal of Pharmaceutical and Medical Research.
• Stability Indicating RP-HPLC method for the determination of Abiraterone (An Anti-Cancer Drug). (n.d.). Research Journal of Pharmacy and Technology.
• AQbD Driven Development of an RP-HPLC Method for the Quantitation of Abiraterone Acetate for its Pharmaceutical Formulations in the Presence of Degradants. (n.d.). PubMed Central (PMC).
• New stability indicating RP-HPLC method for the determination of Abiraterone acetate, its related substances and degradation products in bulk and dosage form. (2020).
• Study on Stress Degradation Behaviour of Abiraterone Acetate in Film Coated Tablets and Identification of Major Stress Degradati. (n.d.). Inventi Rapid: Pharm Analysis & Quality Assurance.
• New stability indicating RP-HPLC method for the determination of Abiraterone acetate, its related substances and degradation products in bulk and dosage form. (2021). Semantic Scholar.
• Q1A(R2) Guideline. (2010). ICH.
• A REVIEW ON ANALYTICAL METHODS FOR ESTIMATION OF ABIRATERONE ACETATE. (2016). World Journal of Pharmaceutical and Medical Research.
• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma.
• Analytical Method Development and Validation for the Estimation of Abiraterone and its Impurity in Pharmaceutical Formulation By RP-HPLC. (n.d.). Scholars Research Library.
• ICH Q1A (R2) Stability testing of new drug substances and drug products. (2003). European Medicines Agency (EMA).
• Ich guidelines for stability studies 1. (n.d.). Slideshare.
• Development and validation of a stability-indicating UPLC-QDa method for the determination of abiraterone acetate, its specified impurities, and degradation products in solid oral dosage forms. (2023). Journal of Pharmaceutical and Biomedical Analysis.
• Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug. (2018).
• Oxidation stability of abiraterone acetate. (2014).
• Steroids as Environmental Compounds Recalcitrant to Degradation: Genetic Mechanisms of Bacterial Biodegradation P
• Improved Dissolution and Pharmacokinetics of Abiraterone through KinetiSol® Enabled Amorphous Solid Dispersions. (2020). Pharma Excipients.
• Microbial transformation of steroids, an old and novel drug opportunity strategy: a review. (n.d.). Journal of Genetic Engineering and Biotechnology.
• Removal of dexamethasone by oxidative processes: Structural characterization of degradation products and estimation of the toxicity. (2025).
• Improved Dissolution and Pharmacokinetics of Abiraterone through KinetiSol® Enabled Amorphous Solid Dispersions. (2020). Pharma Excipients.
• Microbial Degradation of Steroid Hormones in the Environment and Technical Systems. (n.d.). Thermopile Project.
• Enhancement of the Degradation of Phytosterol Side Chains in Mycolicibacterium by Eliminating the Redox Sensitivity of Key Thiolase and Augmenting Cell Activity. (2024). MDPI.
• Improved Dissolution and Pharmacokinetics of Abiraterone through KinetiSol® Enabled Amorphous Solid Dispersions. (2020). MDPI.
• Development of Abiraterone Acetate Nanocrystal Tablets to Enhance Oral Bioavailability: Formulation Optimization, Characterization, In Vitro Dissolution and Pharmacokinetic Evalu
• Efficient Process Development of Abiraterone Acetate by Employing Design of Experiments. (2024). ACS Omega.

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• 1. Efficient Process Development of Abiraterone Acetate by Employing Design of Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2014009437A1 - Oxidation stability of abiraterone acetate - Google Patents [patents.google.com]
• 3. vivekanandcollege.ac.in [vivekanandcollege.ac.in]
• 4. pharmaexcipients.com [pharmaexcipients.com]
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• 15. rjptonline.org [rjptonline.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Potency of Abiraterone and Its Epoxide Derivative

A Technical Guide for Researchers in Drug Development

In the landscape of advanced prostate cancer therapeutics, abiraterone stands as a cornerstone, effectively thwarting androgen synthesis through the potent inhibition of CYP17A1. This guide provides a detailed comparative analysis of the biological potency of abiraterone versus its synthesized epoxide derivative, (16α,17α)-Epoxy 16,17-Dihydroabiraterone. By examining their mechanisms of action and supporting experimental data, we aim to furnish researchers and drug development professionals with a comprehensive understanding of their structure-activity relationship and its implications for therapeutic efficacy.

Introduction: Abiraterone's Role in Prostate Cancer Therapy

Abiraterone acetate, the prodrug of abiraterone, is a leading therapeutic for metastatic castration-resistant prostate cancer (mCRPC).[1] Its clinical success stems from its ability to selectively and irreversibly inhibit cytochrome P450 17A1 (CYP17A1), a critical enzyme in the androgen biosynthesis pathway.[1][2] CYP17A1 possesses two key enzymatic functions: 17α-hydroxylase and 17,20-lyase activities.[2] Abiraterone effectively blocks both of these, leading to a significant reduction in the production of testosterone and other androgens that fuel prostate cancer growth.[2][3][4]

The chemical structure of abiraterone, particularly the 16,17-double bond, is crucial for its mechanism of irreversible inhibition.[5] This has led to investigations into structural analogues, including epoxide derivatives, to further understand the requirements for potent CYP17A1 inhibition. This guide focuses on a direct comparison with (16α,17α)-Epoxy 16,17-Dihydroabiraterone, a derivative where the critical 16,17-double bond is replaced by an epoxide ring.

Comparative Biological Potency: Experimental Data

The biological potency of an inhibitor is quantitatively assessed by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the target enzyme's activity. A lower IC50 value signifies a higher potency.

Experimental data directly comparing the inhibitory effects of abiraterone and a closely related epoxide derivative on CYP17A1 hydroxylase activity reveals a significant disparity in their potencies.

Compound	Target	IC50 Value	Potency Description
Abiraterone	CYP17A1 Hydroxylase	4 nM	Potent Inhibitor
17β-(3-pyridyl)-16,17α-epoxy-5α-androst-3β-ol	CYP17A1 Hydroxylase	260 nM	Moderately Potent Inhibitor

Data sourced from Potter et al., 1998.[5]

As the data indicates, abiraterone is a significantly more potent inhibitor of CYP17A1 than its epoxide counterpart, with an IC50 value that is 65-fold lower.[5] This substantial difference in potency underscores the critical role of the 16,17-double bond in abiraterone's interaction with the CYP17A1 enzyme.

Mechanistic Insights: The Significance of the 16,17-Double Bond

The profound difference in potency between abiraterone and its epoxide derivative can be attributed to their distinct mechanisms of inhibition.

Abiraterone: Research has demonstrated that the 16,17-double bond in abiraterone is essential for its irreversible inhibition of CYP17A1.[5] This irreversible binding leads to a sustained and potent suppression of the enzyme's activity. The inhibition is slow to occur but is enhanced by preincubation with the enzyme, and the effect is not reversed by dialysis, confirming the formation of a stable, likely covalent, bond.[5]

(16α,17α)-Epoxy 16,17-Dihydroabiraterone: In contrast, the epoxidation of the 16,17-double bond fundamentally alters the inhibitory mechanism. The resulting epoxide derivative acts as a reversible inhibitor .[5] This is evidenced by the fact that its inhibitory effect can be completely reversed after dialysis.[5] The absence of the double bond prevents the chemical interactions necessary for irreversible binding to the enzyme's active site. Consequently, while the epoxide derivative still exhibits inhibitory activity, it is significantly less potent than abiraterone.

This distinction highlights a key principle in the structure-activity relationship of CYP17A1 inhibitors: the presence of the 16,17-double bond is a critical determinant for achieving high-potency, irreversible inhibition.

Visualizing the Androgen Synthesis Pathway and Abiraterone's Action

To contextualize the role of CYP17A1 and the inhibitory action of abiraterone, the following diagram illustrates the androgen biosynthesis pathway.

Caption: Androgen synthesis pathway and the inhibitory action of Abiraterone on CYP17A1.

Experimental Methodologies: Assessing CYP17A1 Inhibition

The determination of IC50 values for CYP17A1 inhibitors is typically performed using in vitro enzymatic assays. The following provides a generalized, step-by-step protocol for such an assay.

Objective: To determine the concentration-dependent inhibition of CYP17A1 by a test compound.

Materials:

• Recombinant human CYP17A1 enzyme

• Cytochrome P450 reductase

• Substrate (e.g., progesterone or 17α-hydroxypregnenolone)

• NADPH regenerating system

• Test compounds (Abiraterone and (16α,17α)-Epoxy 16,17-Dihydroabiraterone) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• 96-well microplates

• LC-MS/MS system for product quantification

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compounds.

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • Prepare a reaction mixture containing the recombinant CYP17A1 enzyme, cytochrome P450 reductase, and the NADPH regenerating system in the assay buffer.

• Enzyme Inhibition Assay:

  • Add the serially diluted test compounds to the wells of a 96-well plate.

  • Add the enzyme reaction mixture to each well.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.

  • Initiate the enzymatic reaction by adding the substrate to each well.

  • Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding a quenching solution (e.g., acetonitrile).

  • Centrifuge the plate to pellet any precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

• Quantification of Product Formation:

  • Analyze the samples using a validated LC-MS/MS method to quantify the amount of product formed.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve using non-linear regression analysis.

Caption: A generalized workflow for an in vitro CYP17A1 inhibition assay.

Conclusion

The comparative analysis of abiraterone and (16α,17α)-Epoxy 16,17-Dihydroabiraterone provides clear evidence of the superior biological potency of abiraterone. This enhanced potency is intrinsically linked to its irreversible mechanism of inhibition, which is dependent on the presence of the 16,17-double bond within its steroidal structure. The epoxidation of this double bond results in a shift to a reversible inhibitory mechanism and a significant reduction in potency.

For researchers in the field of drug development, this comparison underscores the critical importance of specific structural features in designing potent and effective enzyme inhibitors. The case of abiraterone and its epoxide derivative serves as a compelling example of how subtle molecular modifications can have a profound impact on biological activity and, ultimately, therapeutic potential.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Abiraterone acetate? Retrieved from [Link]

• Culig, Z., & Santer, F. R. (2013). CYP17A1 inhibitors in prostate cancer: mechanisms of action independent of the androgenic pathway. Progrès en Urologie, 23(13), 1083-1089. Retrieved from [Link]

• OncLive. (2012, July 17). Dr. Taplin on Abiraterone Acetate's Mechanism of Action. Retrieved from [Link]

• ResearchGate. Mechanisms of action of abiraterone. Retrieved from [Link]

• Pinto-Bazurco Mendieta, M. A., Negri, M., Jagusch, C., Müller-Vieira, U., Lauterbach, T., & Hartmann, R. W. (2008). Synthesis, biological evaluation, and molecular modeling of abiraterone analogues: novel CYP17 inhibitors for the treatment of prostate cancer. Journal of Medicinal Chemistry, 51(16), 5009–5018. Retrieved from [Link]

• Potter, G. A., Barrie, S. E., Jarman, M., & Rowlands, M. G. (1998). The 16,17-double bond is needed for irreversible inhibition of human cytochrome p45017alpha by abiraterone (17-(3-pyridyl)androsta-5, 16-dien-3beta-ol) and related steroidal inhibitors. Journal of Medicinal Chemistry, 41(27), 5375–5381. Retrieved from [Link]

• Pharmaffiliates. Abiraterone-Impurities. Retrieved from [Link]

• Auchus, R. J., Geller, D. H., Lee, T. C., & Miller, W. L. (2014). Epoxidation Activities of Human Cytochromes P450c17 and P450c21. Biochemistry, 53(48), 7627–7635. Retrieved from [Link]

• Auchus, R. J., Geller, D. H., Lee, T. C., & Miller, W. L. (2014). Epoxidation Activities of Human Cytochromes P450c17 and P450c21. Biochemistry, 53(48), 7627–7635. Retrieved from [Link]

• Proclinical. (2025, March 25). How Abiraterone Works: Unraveling the Mechanism & Side Effects. Retrieved from [Link]

• Auchus, R. J., Geller, D. H., Lee, T. C., & Miller, W. L. (2014). Epoxidation activities of human cytochromes P450c17 and P450c21. Biochemistry, 53(48), 7627–7635. Retrieved from [Link]

• Auchus, R. J., Geller, D. H., Lee, T. C., & Miller, W. L. (2014). Epoxidation activities of human cytochromes P450c17 and P450c21. Biochemistry, 53(48), 7627–7635. Retrieved from [Link]

• Sharifi, N., & Auchus, R. J. (2012). Structure-based design of inhibitors with improved selectivity for steroidogenic cytochrome P450 17A1 over cytochrome P450 21A2. Journal of Biological Chemistry, 287(8), 5336–5344. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2023, July 10). A novel stability-indicating UHPLC method for the determination of abiraterone acetate, its specified impurities, and degradation products in bulk and pharmaceutical dosage forms. Retrieved from [Link]

• Endocrine Abstracts. (2025). Steroidogenesis and CYP17A1 inhibition: development of potent inhibitors for adrenal and gonadal steroid biosynthesis. Retrieved from [Link]

• ResearchGate. Synthesis and Characterization of Epoxide Impurities of Abiraterone Acetate. Retrieved from [Link]

• MDPI. (2024, October 30). Abiraterone and Galeterone, Powerful Tools Against Prostate Cancer: Present and Perspective. Retrieved from [Link]

• Santini, D., Procopio, G., Porta, C., Sabbatini, R., Berruti, A., & Di Lorenzo, G. (2015). Biological and clinical effects of abiraterone on anti-resorptive and anabolic activity in bone microenvironment. Oncotarget, 6(15), 12821–12829. Retrieved from [Link]

• ResearchGate. Inhibition of CYP17A1 17α-hydroxylase activity by compounds 1–20 at 10 µM concentration. Retrieved from [Link]

• MDPI. (2018, April 29). Mechanism of the Dual Activities of Human CYP17A1 and Binding to Anti-Prostate Cancer Drug Abiraterone Revealed by a Novel V366M Mutation Causing 17,20 Lyase Deficiency. Retrieved from [Link]

• Cheong, E. J. Y., Nair, P. C., Neo, R. W. Y., Tu, H. T., Lin, F., Chiong, E., Esuvaranathan, K., Fan, H., Szmulewitz, R. Z., Peer, C. J., Figg, W. D., Chai, C. L. L., Miners, J. O., & Chan, E. C. Y. (2020). Slow-, Tight-Binding Inhibition of CYP17A1 by Abiraterone Redefines Its Kinetic Selectivity and Dosing Regimen. Drug Metabolism and Disposition, 48(9), 806–814. Retrieved from [Link]

• ResearchGate. (2024, June 10). Efficient Process Development of Abiraterone Acetate by Employing Design of Experiments. Retrieved from [Link]

• Veeprho. Abiraterone Acetate-5,6-Epoxide. Retrieved from [Link]

• Longdom Publishing. Nano-amorphous abiraterone acetate formulation with improved bioavailability and eliminated food effect. Retrieved from [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Document: Synthesis, biological evaluation, and molecular modeling of abiraterone analogues: novel CYP17 inhibitors for the treatment of prostate can... - ChEMBL [ebi.ac.uk]
• 4. Synthesis, biological evaluation, and molecular modeling of abiraterone analogues: novel CYP17 inhibitors for the treatment of prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The 16,17-double bond is needed for irreversible inhibition of human cytochrome p45017alpha by abiraterone (17-(3-pyridyl)androsta-5, 16-dien-3beta-ol) and related steroidal inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Certificate of Analysis (CoA) requirements for (16α,17α)-Epoxy 16,17-Dihydroabiraterone

Executive Summary: The Stereochemical Imperative

In the development of Abiraterone Acetate (and its active metabolite, Abiraterone), impurity profiling is not merely a compliance checkbox—it is a challenge of stereoselectivity. The (16α,17α)-Epoxy 16,17-Dihydroabiraterone (hereafter referred to as the 16α-Epoxide ) represents a critical oxidative degradant.

Its structural proximity to both the parent drug and its 16β-epimer creates a high risk of co-elution during HPLC analysis. A generic Certificate of Analysis (CoA) that reports "Purity > 98%" without rigorous stereochemical verification is insufficient for ICH Q3A/Q3B compliance.

This guide contrasts the requirements of a High-Fidelity Reference Standard against generic alternatives, providing the experimental protocols necessary to validate this impurity in your analytical workflow.

Part 1: The Anatomy of a High-Fidelity CoA

A standard CoA provides identity and purity.[1][2] A High-Fidelity CoA for the 16α-Epoxide must function as a self-validating document that proves the material is not its beta-isomer or the parent alkene.

Critical CoA Parameters: The "Must-Haves"

Parameter	Standard Requirement	High-Fidelity Requirement (The "Gold Standard")	Scientific Rationale
Identity	1H-NMR, MS	2D-NMR (NOESY/ROESY) + 1H-NMR + HRMS	1H-NMR alone may not definitively distinguish the -epoxide from the -epoxide. NOESY correlations are required to prove the epoxide ring orientation relative to the C13-methyl group.
Purity	Area % (HPLC)	Mass Balance Purity (100% - Impurities - Water - Residual Solvents)	Area % ignores inorganic salts, water, and non-chromatographable volatiles, leading to potency errors in quantitative spiking.
Isomeric Purity	Not Listed	Specific Limit for -Epimer (e.g., < 0.5%)	The -epoxide is a potential co-impurity. The CoA must explicitly quantify the absence of the wrong isomer.
Water Content	KF or LOD	Karl Fischer (Coulometric)	Steroidal epoxides can be hygroscopic; TGA/LOD is often too non-specific for high-precision standards.

Part 2: Comparative Performance & Alternatives

Here we compare the performance of a Qualified 16α-Epoxide Reference Standard against common alternatives used in early-stage development: Generic Research Grade Material and In-Situ Generated Degradants .

Scenario: Chromatographic Resolution ( )

The following data illustrates the separation efficiency required. The 16α-Epoxide is notoriously difficult to resolve from the parent Abiraterone on standard C18 chemistries without optimized mobile phase pH.

Experimental Conditions:

• Column: C18 Core-Shell (150 x 4.6 mm, 2.7 µm)

• Mobile Phase: Ammonium Formate (pH 3.5) : Acetonitrile Gradient

• Detection: UV @ 235 nm[3]

Analyte	Retention Time (min)	(vs. Parent) - Generic Standard	(vs. Parent) - High-Fidelity Standard
Abiraterone (Parent)	12.45	N/A	N/A
16α-Epoxide	13.10	1.2 (Tail Co-elution)	1.8 (Baseline Resolution)
16β-Epoxide	13.35	Not Detected (Unknown presence)	Distinct Peak (Quantified)

Analysis:

• Generic Grade: Often contains trace amounts of the parent drug or the

  -isomer, leading to peak broadening and an artificially low resolution ( ).

• High-Fidelity Standard: High isomeric purity ensures a sharp peak shape, allowing the analyst to achieve baseline resolution (

  ) and accurately calculate the Relative Response Factor (RRF).

Part 3: Experimental Validation Protocol

To utilize the 16α-Epoxide CoA effectively, you must validate the standard upon receipt. Do not assume the bottle contents match the label without a System Suitability Test (SST).

Protocol: Isomeric Discrimination Check

Objective: Verify that your HPLC method can distinguish the 16α-Epoxide from the parent drug and potential

-isomers.

• Preparation:

  • Prepare a stock solution of Abiraterone API (0.5 mg/mL).

  • Prepare a stock solution of 16α-Epoxide Reference Standard (0.05 mg/mL).

• Spiking:

  • Spike the API solution with the impurity to a concentration of 0.15% (ICH reporting limit level).

• Injection:

  • Inject the spiked solution (n=3).

• Acceptance Criteria:

  • Resolution (

    ): > 1.5 between Abiraterone and 16α-Epoxide.

  • Symmetry Factor: 0.8 – 1.2 for the epoxide peak.

  • CoA Verification: The retention time must match the Relative Retention Time (RRT) listed on the CoA within ±0.02 min.

Part 4: Visualizations

Diagram 1: The Impurity Formation Pathway

This diagram illustrates the oxidative pathway leading to the formation of the 16,17-epoxide. Understanding this pathway is crucial for explaining the presence of the impurity in the CoA.

Caption: Oxidative degradation pathway of Abiraterone yielding the critical 16α-epoxide and its β-isomer.

Diagram 2: CoA Decision Tree for Method Validation

A logic flow for researchers to determine if a specific batch of reference material is suitable for quantitative impurity profiling.

Caption: Decision matrix for qualifying the 16α-Epoxide Reference Standard before use in GMP/GLP environments.

References

• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2).[4] 2006.[4][5] [Link]

• European Medicines Agency (EMA). Guideline on the Specification Limits for Residues of Metal Catalysts or Metal Reagents.[Link]

• Veeprho. Abiraterone Epoxide Impurity Structure Elucidation and Standards.[Link]

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. AQbD Driven Development of an RP-HPLC Method for the Quantitation of Abiraterone Acetate for its Pharmaceutical Formulations in the Presence of Degradants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparative Guide: IR Spectroscopy of Abiraterone Acetate and its 5,6-Epoxy Derivatives

Executive Summary

Abiraterone Acetate (AA) is a steroidal CYP17A1 inhibitor used in the treatment of metastatic castration-resistant prostate cancer. During synthesis (Suzuki coupling) or storage under oxidative stress, the

double bond in the steroid B-ring is susceptible to oxidation, forming 5,6-epoxy abiraterone acetate (existing as and diastereomers).

This guide details the infrared (IR) spectroscopic differentiation of the parent API from its epoxy impurities. While LC-MS is the gold standard for quantitation, FTIR provides a rapid, non-destructive method for qualitative screening and solid-state characterization. The critical spectral distinction lies in the disappearance of the vinylic

signature and the emergence of characteristic oxirane (epoxide) ring vibrations in the fingerprint region (800–950 cm⁻¹).

Structural & Mechanistic Context

The primary degradation pathway involves the oxidation of the alkene at the C5-C6 position. This transformation alters the hybridization of C5 and C6 from

to and introduces a strained three-membered ether ring.

Chemical Transformation Pathway

The following diagram illustrates the oxidative degradation pathway leading to the formation of the epoxy impurity.

Figure 1: Oxidative pathway converting Abiraterone Acetate to its 5,6-Epoxy derivative.

Experimental Protocol: ATR-FTIR Analysis

To ensure reproducibility and valid spectral subtraction, the following protocol utilizes Attenuated Total Reflectance (ATR), which minimizes sample preparation errors compared to KBr pellets.

Materials & Equipment[1]

• Spectrometer: FTIR with DTGS or MCT detector (e.g., Agilent Cary 630 or Thermo Nicolet iS50).

• Accessory: Diamond or ZnSe ATR crystal (Single bounce).

• Standards: USP/EP Reference Standard for Abiraterone Acetate; Synthesized/Certified Impurity Standard for 5,6-Epoxy Abiraterone.

Step-by-Step Workflow

• System Preparation:

  • Power on the FTIR and allow the source to warm up (min. 30 minutes).

  • Purge the optical bench with dry

    to minimize atmospheric (~2350 cm⁻¹) and interference.

• Parameter Setup:

  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for fingerprinting).

  • Scans: 32 or 64 scans (to optimize Signal-to-Noise ratio).

  • Range: 4000 – 600 cm⁻¹.

• Background Acquisition:

  • Clean the ATR crystal with isopropanol. Ensure it is dry.

  • Collect an air background spectrum.

• Sample Acquisition:

  • Place ~5-10 mg of the sample powder onto the crystal.

  • Apply consistent pressure using the anvil (monitor the energy meter to ensure good contact).

  • Collect the sample spectrum.[1]

• Post-Processing:

  • Apply Automatic Baseline Correction.

  • Normalize spectra to the Carbonyl (C=O) peak at ~1735 cm⁻¹ for easy overlay comparison.

Figure 2: Standardized ATR-FTIR workflow for steroid impurity profiling.

Spectral Analysis & Comparison

The differentiation relies on observing the loss of alkene features and the gain of epoxide features. Note that the pyridine ring (C17 substituent) dominates the 1400–1600 cm⁻¹ region, making the "Fingerprint Region" (600–1000 cm⁻¹) the most diagnostic area.

Comparative Data Table

Functional Group	Vibration Mode	Abiraterone Acetate (cm⁻¹)	5,6-Epoxy Derivative (cm⁻¹)	Diagnostic Note
Ester (Acetate)	C=O Stretch	1735 ± 2	1735 ± 2	No significant shift; ester remains intact.
Alkene ( )	C=C Stretch	~1630 (Weak)	Absent	The stretch is weak in steroids but its absence is key.
Pyridine Ring	C=N / C=C Stretch	1590, 1480	1590, 1480	Pyridine ring remains unchanged.
Epoxide Ring	Sym. Ring Breathing	Absent	~1250 - 1260	Often overlaps with Acetate C-O; look for band broadening/intensity increase.
Epoxide Ring	Asym. C-O-C Stretch	Absent	880 – 920	Primary Diagnostic Band. Distinct new peak.
Epoxide Ring	Sym. C-O-C Stretch	Absent	800 – 850	Secondary Diagnostic Band.
Acetate	C-O Stretch	~1240	~1240	Strong band; may obscure symmetric epoxide breathing.

Detailed Spectral Interpretation

1. The Fingerprint Region (Diagnostic Window)

The most definitive evidence of the epoxy impurity is found between 800 cm⁻¹ and 950 cm⁻¹ .

• Abiraterone Acetate: Shows typical steroid skeletal vibrations and pyridine ring deformations but lacks intense bands in the 850–900 cm⁻¹ gap.

• Epoxy Derivative: Exhibits new, medium-to-strong bands arising from the strained oxirane ring. Specifically, the asymmetric C-O-C stretch (often ~890–915 cm⁻¹) and the symmetric C-O-C stretch (~810–840 cm⁻¹) are characteristic of 5,6-epoxy steroids.

2. The Carbonyl Region (1700–1750 cm⁻¹)

Both the parent and the impurity contain the C3-acetate group. Consequently, the strong carbonyl stretching vibration at ~1735 cm⁻¹ remains largely unchanged. This peak serves as an excellent internal standard for normalizing the spectra during overlay analysis.

3. The Double Bond Region (1600–1680 cm⁻¹)

In Abiraterone Acetate, the

double bond stretch is theoretically present but is electronically isolated and non-polar, resulting in a very weak IR signal (unlike conjugated ketones). However, the pyridine ring attached at C17 provides strong signals at ~1590 cm⁻¹ and ~1480 cm⁻¹ .

• Caution: Do not confuse the pyridine C=C/C=N stretches (present in both) with the steroid backbone C=C. The loss of the steroid C=C is better confirmed by the appearance of the epoxide bands than by the disappearance of the weak alkene band.

Scientific Integrity & Limitations

Causality of Epoxide Formation

The formation of the 5,6-epoxide is an electrophilic addition reaction. The

double bond is electron-rich. In the presence of peracids (formed from auto-oxidation of aldehydes or solvents) or residual peroxides, the oxygen atom is transferred to the less hindered face of the steroid. This results in a mixture of -epoxide (major product due to steric hindrance of the C10-methyl and C3-acetate) and -epoxide.

Analytical Limitations

• Stereochemistry: FTIR is generally insufficient to distinguish between the

  -epoxide and -epoxide diastereomers. Both will show the characteristic C-O-C bands. Differentiation requires Vibrational Circular Dichroism (VCD) or NMR spectroscopy (specifically the chemical shift of the C6 proton).

• Sensitivity: FTIR has a limit of detection (LOD) of approximately 0.5% - 1.0% for this type of impurity in a solid mixture. For trace quantitation (<0.1%), HPLC-UV or LC-MS is required.

References

• International Conference on Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. (2006). [Link]

• Spectroscopy Online. The Infrared Spectra of Polymers V: Epoxies. (2022).[2] [Link]

• PubChem. Abiraterone Acetate-5,6-Epoxide (Compound Summary). National Library of Medicine. [Link]

• Wang, Y., et al. Conformations of Steroid Hormones: Infrared and Vibrational Circular Dichroism Spectroscopy. Molecules. (2023).[3] [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. mdpi.com [mdpi.com]

Establishing Purity Limits for (16α,17α)-Epoxy 16,17-Dihydroabiraterone in API

Executive Summary: The "PPM vs. Percentage" Conflict

In the development of Abiraterone Acetate , a high-dose steroid (1,000 mg/day) used for metastatic castration-resistant prostate cancer, the impurity profile is critical.[1][2] Among the degradation products, (16α,17α)-Epoxy 16,17-Dihydroabiraterone (hereafter "Abiraterone Epoxide") presents a unique regulatory challenge.

Because it contains a steroidal epoxide moiety—a known structural alert for genotoxicity—this impurity falls under ICH M7 guidelines. This creates a massive divergence in required purity limits:

• Standard Impurity Limit (ICH Q3A): 0.10% (1,000 ppm)

• Mutagenic Impurity Limit (ICH M7): 1.5 ppm (based on 1.5 µ g/day TTC)

This guide compares the Analytical Performance and Regulatory Strategies required to manage these two distinct limits, providing a roadmap for researchers to establish the correct specification.

Structural Characterization & Formation Mechanism

The formation of Abiraterone Epoxide is primarily oxidative. Abiraterone Acetate contains a

double bond, which is susceptible to epoxidation by peracids or peroxides used during synthesis or formed during stability storage (auto-oxidation).

Figure 1: Formation Pathway of Abiraterone Epoxide

This diagram illustrates the oxidative degradation pathway leading to the epoxide impurity.

Caption: Oxidative conversion of the Δ16,17 alkene in Abiraterone Acetate to the 16α,17α-epoxide.

Comparative Strategy: Defining the Limit

The limit for Abiraterone Epoxide is not fixed; it depends on the Toxicological Assessment . You must choose between two strategies, which dictates the analytical method required.

Table 1: Strategic Comparison of Limit Setting

Feature	Strategy A: Default M7 Control	Strategy B: Toxicological De-Risking
Assumption	Impurity is Mutagenic (Class 2).[1][2]	Impurity is Non-Mutagenic (Class 5).
Required Limit	1.5 ppm (1.5 µ g/day ÷ 1 g Dose).	1,000 ppm (0.10% ICH Q3A).
Primary Cost	High manufacturing control & expensive QC.[1]	One-time Ames Test study (~$5k).[1][2]
Analytical Method	LC-MS/MS (Trace Analysis).[1][2]	HPLC-UV (Standard Purity).
Risk	High batch failure risk if process fluctuates.	Risk of positive Ames test (reverts to Strategy A).

Expert Insight: Given the high daily dose of Abiraterone (1 g), the TTC-based limit (1.5 ppm) is extremely tight. Strategy B is strongly recommended. A GLP Ames test should be performed immediately. If negative, the limit relaxes to 0.10%, allowing standard HPLC release testing.

Analytical Method Comparison: HPLC-UV vs. LC-MS/MS

If the impurity is confirmed mutagenic (or not tested), you must detect it at 1.5 ppm. Standard methods cannot achieve this reliably.

Table 2: Performance Metrics of Analytical Alternatives

Parameter	Method A: Standard HPLC-UV	Method B: Ultrasensitive LC-MS/MS
Detection Principle	UV Absorbance @ 254 nm	Electrospray Ionization (ESI+) / MRM
Limit of Quantitation (LOQ)	~50 - 100 ppm	0.1 - 0.5 ppm
Linearity Range	0.05% - 1.0%	0.5 ppm - 100 ppm
Specificity	Moderate (Co-elution risk)	High (Mass-based selectivity)
Suitability	Routine Purity (Strategy B)[1][2]	Trace Genotoxin Screening (Strategy A)

Protocol: LC-MS/MS for Trace Quantification (Strategy A)

If Strategy A is required, the following self-validating protocol ensures compliance with the 1.5 ppm limit.

Instrument Setup

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or equivalent).

• Column: C18, 1.7 µm, 2.1 x 100 mm (e.g., Waters BEH C18).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.[3]

MS/MS Parameters (MRM Mode)

The epoxide is protonated

. You must optimize transitions using a pure reference standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Abiraterone Epoxide	408.2	390.2 (Loss of H₂O)	35
Abiraterone Epoxide	408.2	156.1 (Pyridine frag)	55
Abiraterone Acetate	392.3	332.2	40

Sample Preparation (Self-Validating Step)

To prevent "carryover" or matrix suppression from the high-concentration API (10 mg/mL) interfering with the trace impurity (15 ng/mL):

• Dissolve: 100 mg API in 10 mL Acetonitrile (10,000 ppm solution).

• Spike Recovery Check: Prepare a duplicate sample spiked with impurity at the target limit (1.5 ppm).

• Acceptance Criteria: The spiked sample must show 80-120% recovery.[1][2] If recovery is <80%, matrix suppression is occurring—switch to Standard Addition Method .

Decision Logic for Specification Setting

Use this workflow to determine the final specification for the Certificate of Analysis (CoA).

Figure 2: Regulatory Decision Tree (ICH M7)

This diagram guides the user through the testing and limit-setting process.

Caption: Workflow to determine if the 1.5 ppm or 1000 ppm limit applies based on mutagenicity data.

Conclusion

Establishing the purity limit for (16α,17α)-Epoxy 16,17-Dihydroabiraterone is a decision between analytical complexity and toxicological data .[1][2]

• Recommendation: Do not default to the 1.5 ppm limit immediately. Invest in an Ames Test .

• If Ames Negative: Control at 0.10% using standard HPLC.

• If Ames Positive: You must implement the LC-MS/MS protocol detailed in Section 5 to control at 1.5 ppm .

References

• International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).[4] [Link]

• Modhave, Y. T., et al. "Development and Validation of a Sensitive GC-MS/MS Method for the Determination of Five Potential Genotoxic Impurities in Abiraterone Acetate." Journal of Chromatographic Science, 60(2), 105–110 (2022).[5][6] [Link]

• Benoit-Biancamano, M. O., et al. "An LC-MS/MS method for quantification of abiraterone, its active metabolites D(4)-abiraterone (D4A) and 5α-abiraterone."[1][2][7] Journal of Pharmaceutical and Biomedical Analysis, 164, 146-153 (2019). [Link]

• European Medicines Agency (EMA). Assessment Report: Zytiga (Abiraterone Acetate). (2011).[8] [Link]

Sources

• 1. 16-alpha,17-alpha-Epoxy-3-beta-hydroxypregn-5-en-20-one | C21H30O3 | CID 94199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. vivekanandcollege.ac.in [vivekanandcollege.ac.in]
• 4. database.ich.org [database.ich.org]
• 5. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS [mdpi.com]
• 6. Development and Validation of a Sensitive GC-MS/MS Method for the Determination of Five Potential Genotoxic Impurities in Abiraterone Acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An LC-MS/MS method for quantification of abiraterone, its active metabolites D(4)-abiraterone (D4A) and 5α-abiraterone, and their inactive glucuronide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]